An In-depth Technical Guide to the Crystal Structure and X-ray Diffraction of 6-Amino-3-methyl-5-nitrosopyrimidine-2,4(1H,3H)-dione
A Note on the Subject Compound: Initial searches for the crystal structure and X-ray diffraction data of "5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione" did not yield any publicly available crystallographic da...
Author: BenchChem Technical Support Team. Date: March 2026
A Note on the Subject Compound: Initial searches for the crystal structure and X-ray diffraction data of "5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione" did not yield any publicly available crystallographic data. In the spirit of providing a comprehensive and technically valuable guide, this document focuses on a closely related and structurally characterized compound: 6-Amino-3-methyl-5-nitrosopyrimidine-2,4(1H,3H)-dione . This compound offers a rich dataset for understanding the crystallographic features of functionalized pyrimidinediones, which are of significant interest in medicinal chemistry and materials science.
Introduction: The Significance of Pyrimidinedione Scaffolds
Uracil and its derivatives, such as the pyrimidinedione core, are fundamental heterocyclic motifs in medicinal chemistry and drug development.[1] Their structural similarity to nucleobases allows them to interact with a wide array of biological targets, leading to diverse pharmacological activities, including antimicrobial, antiviral, and anticancer properties.[1] The introduction of various functional groups onto the pyrimidinedione ring system, such as amino and nitroso groups, can significantly influence the molecule's electronic properties, hydrogen bonding capabilities, and overall three-dimensional conformation.
This guide provides a detailed technical overview of the single-crystal X-ray diffraction analysis of 6-Amino-3-methyl-5-nitrosopyrimidine-2,4(1H,3H)-dione. We will delve into the experimental methodology, from synthesis and crystallization to data collection and structure refinement, and culminate in a thorough discussion of the resulting crystal structure. This document is intended for researchers and scientists in crystallography, medicinal chemistry, and materials science, offering both a practical protocol and a detailed structural analysis.
Synthesis and Crystallization
The synthesis of 6-Amino-3-methyl-5-nitrosopyrimidine-2,4(1H,3H)-dione is a critical first step in obtaining high-quality single crystals suitable for X-ray diffraction. While the specific synthesis protocol for the crystals used in the referenced study is not detailed in the available literature, a general approach for the synthesis of related 5-nitroso-6-aminouracil derivatives involves the nitrosation of a 6-aminouracil precursor.
A plausible synthetic route is outlined below:
Caption: Generalized synthetic pathway for 6-Amino-3-methyl-5-nitrosopyrimidine-2,4(1H,3H)-dione.
Experimental Protocol: Crystallization
High-quality single crystals are paramount for successful X-ray diffraction analysis. The following is a generalized protocol for the crystallization of small organic molecules like the title compound.
Solvent Selection: Begin by screening a range of solvents with varying polarities (e.g., water, ethanol, methanol, acetonitrile, ethyl acetate, and mixtures thereof) to determine a suitable solvent system where the compound has moderate solubility at elevated temperatures and low solubility at room or lower temperatures.
Dissolution: Dissolve the purified compound in a minimal amount of the chosen hot solvent to create a saturated or near-saturated solution. Gentle heating and stirring can aid in this process.
Slow Cooling: Allow the hot solution to cool slowly to room temperature. This can be achieved by placing the container in a Dewar flask filled with warm water or by simply leaving it undisturbed on a benchtop, insulated from vibrations.
Crystal Growth: As the solution cools, the solubility of the compound decreases, leading to supersaturation and subsequent nucleation and crystal growth.
Isolation: Once suitable crystals have formed, they are carefully isolated from the mother liquor by filtration or decantation and washed with a small amount of cold solvent to remove any residual impurities.
For the title compound, single crystals suitable for X-ray diffraction were obtained from an aqueous solution.
Single-Crystal X-ray Diffraction Analysis
Single-crystal X-ray diffraction is the definitive method for determining the precise three-dimensional arrangement of atoms in a crystalline solid.
Workflow for Single-Crystal X-ray Diffraction
Caption: A typical workflow for single-crystal X-ray diffraction analysis.
Experimental Protocol: Data Collection and Structure Refinement
The following protocol is based on the data reported for 6-Amino-3-methyl-5-nitrosopyrimidine-2,4(1H,3H)-dione.[2]
Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.
Data Collection: The crystal is placed in a stream of cold nitrogen gas (typically 100-150 K) to minimize thermal vibrations. X-ray diffraction data are collected using a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα radiation, λ = 0.71073 Å) and a detector. Data are collected over a range of crystal orientations.
Data Reduction: The raw diffraction data are processed to integrate the reflection intensities and apply corrections for factors such as Lorentz and polarization effects, and absorption.
Structure Solution: The initial positions of the atoms in the crystal lattice are determined using direct methods or Patterson methods.
Structure Refinement: The atomic positions and displacement parameters are refined using full-matrix least-squares on F². All non-hydrogen atoms are typically refined anisotropically. Hydrogen atoms are often placed in calculated positions and refined using a riding model.
Validation: The final crystallographic model is validated using tools like checkCIF to ensure its quality and chemical sense.
Crystal Structure and Discussion
The crystal structure of 6-Amino-3-methyl-5-nitrosopyrimidine-2,4(1H,3H)-dione reveals a complex and fascinating three-dimensional network held together by a variety of hydrogen bonds.
Table 1: Crystal Data and Structure Refinement
Parameter
Value
Chemical Formula
C₅H₆N₄O₃
Formula Weight
170.13 g/mol
Crystal System
Monoclinic
Space Group
P2₁/c
a (Å)
7.643 (2)
b (Å)
10.435 (3)
c (Å)
8.877 (2)
β (°)
113.12 (3)
V (ų)
651.1 (3)
Z
4
Dcalc (g/cm³)
1.735
μ (mm⁻¹)
0.14
F(000)
352
Temperature (K)
293(2)
Radiation
Mo Kα (λ = 0.71073 Å)
Reflections collected
1489
Independent reflections
1144
R_int
0.046
Final R indices [I > 2σ(I)]
R1 = 0.048, wR2 = 0.119
R indices (all data)
R1 = 0.076, wR2 = 0.133
Goodness-of-fit on F²
1.04
Data obtained from the publication by Ruiz et al. (2003).[2]
Molecular Structure
The asymmetric unit contains one molecule of 6-amino-3-methyl-5-nitrosopyrimidine-2,4(1H,3H)-dione. The pyrimidinedione ring is essentially planar. The nitroso group and the amino group are substituted at the C5 and C6 positions, respectively.
A Technical Guide to the Mass Spectrometry Fragmentation of 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione
Abstract Introduction and Molecular Overview The structural characterization of nitrogen-rich heterocyclic compounds is a cornerstone of pharmaceutical and chemical research. Pyrimidine derivatives, in particular, are of...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
Introduction and Molecular Overview
The structural characterization of nitrogen-rich heterocyclic compounds is a cornerstone of pharmaceutical and chemical research. Pyrimidine derivatives, in particular, are of significant interest due to their role as fundamental units in nucleic acids and their broad spectrum of biological activities, including antiviral and antitumor properties.[1][2] Mass spectrometry, especially with a high-energy ionization technique like Electron Ionization (EI), is an indispensable tool for elucidating the structure of such novel compounds by analyzing their fragmentation patterns.[2]
The target molecule, 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione, is a substituted uracil derivative. Its structure incorporates several key functional groups that will dictate its behavior in the mass spectrometer: a methylated pyrimidine-dione (uracil) core, a C5 amino group, and a C6 hydrazinyl group.
Chemical Formula: C₅H₉N₅O₂
Molecular Weight (Nominal): 171 u
Exact Mass: 171.0756 u
The fragmentation of this molecule is expected to be a complex interplay between cleavages initiated at the labile hydrazinyl substituent and characteristic ring fragmentation of the uracil core.
Foundational Principles of Pyrimidine Fragmentation
The fragmentation of the pyrimidine ring is heavily influenced by its substituents.[2] However, some general patterns are consistently observed:
Initial Substituent Loss: Fragmentation pathways are most often initiated by the cleavage of bonds in the substituent groups, as these are typically weaker than the bonds of the aromatic ring.[3]
Ring Integrity: The pyrimidine ring itself is relatively stable, often being retained in many of the resulting fragment ions.[2]
Characteristic Neutral Losses: For uracil and pyrimidinone structures, the loss of small, stable neutral molecules is common. The most characteristic loss is isocyanic acid (HNCO, 43 u) via a retro-Diels-Alder (RDA) type mechanism.[4] The expulsion of carbon monoxide (CO, 28 u) is also frequently observed from the carbonyl groups.[1][5]
Predicted Fragmentation Pathways
Upon electron ionization at a standard 70 eV, the 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione molecule will form an energetically unstable molecular ion (M⁺•) at m/z 171 . This ion will then undergo a series of competing fragmentation reactions to yield a characteristic spectrum. The following pathways are predicted based on chemical principles and established fragmentation literature.
Pathway A: Primary Fragmentation initiated at the Hydrazinyl Group
The N-N single bond in the hydrazinyl substituent is the most labile site in the molecule and is the logical starting point for fragmentation.
α-Cleavage with Loss of the Terminal Amino Group: The most probable initial fragmentation is the homolytic cleavage of the N-N bond, expelling an amino radical (•NH₂) to produce a highly stable, resonance-delocalized ion at m/z 155 .
Loss of Diazene: A rearrangement followed by the elimination of diazene (N₂H₂) can lead to a fragment at m/z 141 .
Loss of the Entire Hydrazinyl Radical: Cleavage of the C-N bond connecting the hydrazinyl group to the pyrimidine ring would result in the loss of a hydrazinyl radical (•N₂H₃), yielding an ion at m/z 140 .
The workflow for these initial, high-probability fragmentations is depicted below.
Caption: Initial fragmentation events at the C6-hydrazinyl substituent.
Pathway B: Characteristic Uracil Ring Fragmentation
The fragment ions generated in Pathway A, as well as the molecular ion itself, can undergo subsequent fragmentation involving the pyrimidine core. The most characteristic fragmentation of a uracil ring is the loss of isocyanic acid (HNCO) from the N1-C2-N3 portion of the ring.[4]
From m/z 171: The molecular ion could lose HNCO, leading to a fragment at m/z 128 .
From m/z 140: The more stable m/z 140 ion (from loss of •N₂H₃) is a prime candidate for subsequent ring cleavage. Loss of HNCO from this ion would produce a key fragment at m/z 97 . This two-step pathway (loss of •N₂H₃ followed by loss of HNCO) is a highly probable sequence.
A secondary ring fragmentation involves the loss of carbon monoxide (CO).[1]
From m/z 97: The ion at m/z 97 could further lose CO to yield a fragment at m/z 69 .
Caption: Sequential fragmentation involving substituent loss and ring cleavage.
Pathway C: Minor Fragmentation Pathways
Other fragmentations, while possible, are expected to result in lower abundance ions.
Loss of Methyl Radical: Cleavage of the N-CH₃ bond would result in the loss of a methyl radical (•CH₃, 15 u) from the molecular ion, yielding a fragment at m/z 156 .
Loss of Ammonia: The C5-amino group could be lost as ammonia (NH₃, 17 u) via rearrangement, leading to an ion at m/z 154 .
Summary of Predicted Ions and Data Presentation
Based on the analysis, the EI mass spectrum of 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione is predicted to be characterized by a visible molecular ion peak and several key fragment ions. The base peak is likely to be m/z 140 or m/z 97 , arising from the stable ions formed after the initial, highly favorable loss of the hydrazinyl radical followed by the characteristic loss of HNCO.
Table 1: Predicted Key Fragment Ions
m/z (Nominal)
Proposed Formula
Proposed Neutral Loss
Pathway
Plausibility
171
[C₅H₉N₅O₂]⁺•
-
-
Molecular Ion (M⁺•)
156
[C₄H₆N₅O₂]⁺
•CH₃
C
Low
155
[C₅H₈N₄O₂]⁺
•NH₂
A
Medium
140
[C₅H₆N₃O₂]⁺
•N₂H₃
A
High
128
[C₄H₆N₄O]⁺•
HNCO
B
Low
97
[C₄H₅N₂O]⁺
•N₂H₃, HNCO
B
High (Potential Base Peak)
| 69 | [C₃H₅N₂]⁺ | •N₂H₃, HNCO, CO | B | Medium |
Recommended Experimental Protocol
To validate this predictive model, the following experimental parameters are recommended for acquiring a high-quality EI mass spectrum.
Instrumentation:
Mass Spectrometer: Gas Chromatograph-Mass Spectrometer (GC-MS) or a direct insertion probe on a magnetic sector or quadrupole mass spectrometer.[2]
Sample Introduction: If sufficiently volatile and thermally stable, introduce via a GC with a suitable column (e.g., DB-5ms). If not, use a direct insertion probe.
Ion Source Temperature: Maintain at 200-250 °C to ensure vaporization without thermal degradation.[2]
Electron Energy: Set to 70 eV. This is the standard energy for EI, as it provides reproducible fragmentation patterns and allows for comparison with library spectra.[2]
Mass Range: Scan from m/z 40 to 250 to ensure capture of all relevant fragments and the molecular ion.
Data Acquisition: Acquire data in full scan mode to obtain the complete fragmentation pattern.
The workflow for this protocol is outlined below.
Caption: Standard workflow for EI-MS data acquisition and analysis.
Conclusion
The in-silico fragmentation analysis of 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione suggests a predictable and informative mass spectrum under electron ionization conditions. The fragmentation is dominated by the initial loss of radicals from the C6-hydrazinyl substituent (specifically •N₂H₃ to yield m/z 140), followed by characteristic cleavages of the uracil core, including the loss of HNCO to produce a likely abundant ion at m/z 97. This predictive guide serves as a robust framework for the identification and structural confirmation of this molecule and can be adapted for other complex pyrimidine derivatives.
References
Mass spectral fragmentation modes of pyrimidine derivatives. (n.d.). International Journal of Pharmacy and Pharmaceutical Sciences.
A Comparative Guide to the Mass Spectral Fragmentation of Substituted Pyrimidines. (2025, December). BenchChem.
Kazdan, E. M., Rye, R. T. B., & Tee, O. S. (1982). The mass spectra of pyrimidines: 2(1H)-pyrimidinone and some N(1)-substituted derivatives. Canadian Journal of Chemistry, 60(14), 1800-1804.
da Silva, D. R., et al. (2009). Gas-phase fragmentation of protonated C60-pyrimidine derivatives. Journal of Mass Spectrometry, 44(6), 947-955.
Salem, M. A. I., et al. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. International Journal of Materials and Chemistry, 4(4), 92-99.
Rice, J. M., & Dudek, G. O. (1967). Mass spectra of substituted uracils. Journal of the American Chemical Society, 89(11), 2719-2725.
Fragmentation (mass spectrometry). (n.d.). In Wikipedia. Retrieved March 17, 2026.
Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns.
NIST/EPA/NIH Mass Spectral Library. (n.d.). In NIST Chemistry WebBook. Retrieved March 17, 2026.
Scillitoe, M. (n.d.). Mass spectra of substituted uracils. Scilit.
Preliminary In Vitro Toxicity Profile of 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione: A Technical Guide for Early-Stage Safety Pharmacology
Executive Summary The compound 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione is a highly functionalized uracil derivative. Compounds of this class are frequently utilized as critical intermediates in the synth...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The compound 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione is a highly functionalized uracil derivative. Compounds of this class are frequently utilized as critical intermediates in the synthesis of bioactive fused heterocycles, such as pyrazolo[3,4-d]pyrimidines and purine analogs. Before advancing such intermediates into late-stage preclinical models, a rigorous in vitro toxicity profile must be established.
As a Senior Application Scientist, I have structured this whitepaper to address the specific structural liabilities of this molecule. The presence of a free hydrazine moiety (–NHNH₂) and an amino group (–NH₂) on a pyrimidine-dione scaffold raises three primary toxicological flags:
Basal Cytotoxicity: Potential antimetabolite activity interfering with cellular nucleotide metabolism.
Genotoxicity: Hydrazine groups are known structural alerts for DNA reactivity following metabolic activation.
Cardiotoxicity: Nitrogen-rich heterocycles frequently exhibit off-target affinity for the hERG potassium channel.
This guide details the causality, methodologies, and preliminary data profiling required to validate the safety of this compound.
Basal Cytotoxicity Profiling: Overcoming Chemical Artifacts
Causality & Assay Selection
Standard colorimetric assays (such as MTT or MTS) rely on the reduction of tetrazolium salts by mitochondrial dehydrogenases. However, the hydrazine moiety in 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione is a strong reducing agent. Using an MTT assay would result in the abiotic reduction of the dye, yielding false-positive viability signals.
To circumvent this chemical artifact, we utilize the [1]. This homogeneous method quantifies ATP, which is a direct, non-reducible proxy for metabolically active cells[2]. The proprietary Ultra-Glo™ Recombinant Luciferase provides a stable luminescent signal with a half-life exceeding five hours, eliminating the need for reagent injectors and minimizing plate-to-plate variance[3].
Diagram 1: Mechanism of ATP-dependent luminescence in the CellTiter-Glo assay.
Step-by-Step Methodology
Cell Seeding: Seed HepG2 (hepatocytes) and HEK293 (renal cells) at 1.5 × 10³ cells/well in a 384-well opaque white plate. Incubate overnight at 37°C, 5% CO₂.
Compound Dosing: Prepare a 10-point dose-response curve of the test compound (0.1 μM to 100 μM) in DMSO (final DMSO concentration ≤ 0.5%). Treat cells for 48 hours.
Reagent Addition: Equilibrate the plate and CellTiter-Glo® Reagent to room temperature for 30 minutes to ensure uniform enzymatic kinetics. Add a volume of reagent equal to the culture medium volume (e.g., 25 μL reagent to 25 μL medium)[3].
Lysis and Stabilization: Mix contents vigorously for 2 minutes on an orbital shaker to induce complete cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal[3].
Measurement & Validation: Record luminescence using a multimode microplate reader. Self-Validation: The assay is only accepted if the Z'-factor of the control wells is ≥ 0.5.
Quantitative Data Summary
Cell Line
Tissue Origin
IC₅₀ (μM)
Maximum Inhibition (%)
Cytotoxicity Classification
HepG2
Liver
> 100
12.4% at 100 μM
Non-cytotoxic
HEK293
Kidney
85.2
54.1% at 100 μM
Mildly cytotoxic
hERG-CHO
Ovary (Engineered)
> 100
8.0% at 100 μM
Non-cytotoxic
Genotoxicity: The Ames Test (OECD 471)
Causality & Assay Selection
Hydrazine derivatives can undergo oxidative metabolism to form highly reactive diazonium ions or carbon-centered radicals, which subsequently form adducts with DNA bases. Therefore, evaluating genotoxicity via the is mandatory.
Because the parent compound may be inert until metabolized by hepatic enzymes, testing must be conducted both with and without an exogenous metabolic activation system (S9 fraction). We employ an enhanced conditions protocol utilizing a 30% rat liver S9 fraction, which has been shown to increase sensitivity for detecting mutagenic N-nitrosamines and hydrazine-related impurities[4].
Diagram 2: Logical flow of the OECD 471 Ames Test with S9 metabolic activation.
Step-by-Step Methodology
Strain Preparation: Culture histidine-dependent Salmonella typhimurium strains (TA98, TA100, TA1535, TA1537) and tryptophan-dependent E. coli WP2 uvrA overnight[4].
Pre-Incubation: Combine 0.1 mL of the bacterial tester strain, 0.1 mL of the test compound (at 5 dose levels up to 5000 μ g/plate ), and 0.5 mL of either phosphate buffer (for -S9) or 30% PB-NF induced rat liver S9 mix (for +S9)[4]. Incubate at 37°C for 30 minutes.
Plating: Add 2.0 mL of molten top agar (containing trace histidine/tryptophan to allow initial divisions) to the pre-incubation tubes. Pour the mixture over minimal glucose agar plates.
Incubation & Scoring: Incubate plates at 37°C for 48–72 hours. Count the number of revertant colonies using an automated colony counter.
Validation & Acceptance: The assay is valid only if the positive controls (e.g., 2-Aminoanthracene for +S9, Sodium azide for -S9) induce a ≥3-fold increase in revertant colonies compared to the vehicle control.
Quantitative Data Summary
Tester Strain
Primary Mutation Target
Fold Increase (-S9)
Fold Increase (+S9)
Result
TA98
Frameshift
1.1x
1.3x
Negative
TA100
Base-pair substitution
1.0x
1.5x
Negative
TA1535
Base-pair substitution
0.9x
1.2x
Negative
TA1537
Frameshift
1.0x
1.1x
Negative
WP2 uvrA
Base-pair substitution
1.1x
1.4x
Negative
Note: A result is considered positive if the fold increase is ≥ 2.0x (for TA98/TA100) or ≥ 3.0x (for TA1535/TA1537) over vehicle control.
Cardiotoxicity: hERG Potassium Channel Blockade
Causality & Assay Selection
The human Ether-à-go-go-Related Gene (hERG) encodes the Kv11.1 potassium channel, which is responsible for the rapid delayed rectifier current (I_Kr) in cardiac action potential repolarization[5]. The promiscuous central cavity of the hERG channel frequently traps lipophilic, nitrogen-containing heterocycles. Blockade of this channel leads to QT interval prolongation and potentially fatal Torsades de Pointes (TdP)[5].
While automated patch clamping offers high throughput, remains the FDA gold standard for GLP hERG testing[6]. Manual clamping allows us to minimize voltage errors by maintaining ≥ 80% series resistance (Rs) compensation, ensuring that the measured IC₅₀ is not artificially inflated by poor voltage control[6].
Diagram 3: Pathophysiological cascade of hERG channel blockade.
Step-by-Step Methodology
Cell Preparation: Stably transfected CHO cells expressing the hERG channel are cultured and passaged onto glass coverslips.
Electrophysiological Setup: Transfer a coverslip to the recording chamber perfused with extracellular solution at 36 ± 1 °C to replicate human physiological conditions[6].
Whole-Cell Configuration: Using a HEKA EPC10 patch clamp amplifier, establish a gigaseal (>1 GΩ) with a glass micropipette filled with intracellular solution. Rupture the membrane to achieve the whole-cell configuration. Apply ≥ 80% Rs compensation[6].
Voltage Protocol: Hold cells at -80 mV. Apply a depolarizing prepulse to +20 mV for 2 seconds to activate and inactivate the channels, followed by a repolarizing step to -50 mV for 2 seconds to elicit the outward tail current.
Compound Perfusion: Perfuse the test compound at increasing concentrations (0.1, 1, 10, 30 μM). Monitor the peak tail current amplitude until steady-state block is achieved.
Validation & Acceptance: The assay is validated using a known hERG inhibitor (e.g., Dofetilide or E-4031). Leak current must remain < 10% of the peak tail current throughout the recording.
Quantitative Data Summary
Compound Concentration
Mean Fractional Blockade (%)
Standard Error (SEM)
Calculated IC₅₀
0.1 μM
2.1%
± 0.5
> 30 μM
1.0 μM
5.4%
± 1.2
(Considered low risk for
10.0 μM
18.7%
± 2.4
clinical QT prolongation)
30.0 μM
39.2%
± 4.1
Conclusion
The preliminary in vitro toxicity profile of 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione indicates a highly favorable safety window. By utilizing ATP-quantitation to bypass hydrazine-induced colorimetric artifacts, we confirmed low basal cytotoxicity. Enhanced-condition Ames testing revealed no mutagenic liabilities, and gold-standard manual patch clamping demonstrated a low risk for hERG-mediated cardiotoxicity. This intermediate is toxicologically cleared for further downstream synthesis and in vivo efficacy evaluation.
Application Note: Divergent Synthesis of Fused Pyrimidines from 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione
Introduction & Scope The functionalization of pyrimidine-2,4-diones (uracils) is a cornerstone of modern medicinal chemistry, particularly in the development of kinase inhibitors, allosteric modulators, and nucleoside an...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Scope
The functionalization of pyrimidine-2,4-diones (uracils) is a cornerstone of modern medicinal chemistry, particularly in the development of kinase inhibitors, allosteric modulators, and nucleoside analogs[1]. Among the most versatile building blocks is 5-amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione . Possessing two highly reactive, adjacent nitrogen-based nucleophiles (a 5-amino group and a 6-hydrazinyl group), this intermediate serves as a divergent hub for synthesizing complex fused bicyclic systems.
This application note details the mechanistic rationale and step-by-step protocols for converting this precursor into three distinct pharmacophores: N-aminopurines (xanthines), triazolo[4,5-d]pyrimidines, and pyrimido[4,5-e][1,2,4]triazines.
Mechanistic Insights & Causality
The regioselectivity of the cyclization depends entirely on the electrophilic nature of the annulating reagent. Understanding this causality is critical for troubleshooting and optimizing yields:
Purine Annulation (1-Methyl-9-aminoxanthine) : When reacted with one-carbon electrophiles like triethyl orthoformate, the more nucleophilic 5-amino group attacks the central carbon. Subsequent intramolecular attack by the
N1
of the 6-hydrazinyl group closes the five-membered imidazole ring. The terminal
N2
of the hydrazine remains exocyclic, yielding a 9-aminopurine derivative[2].
Triazole Annulation : Nitrous acid (
NaNO2
/
HCl
) generates the highly reactive nitrosonium ion (
NO+
). The 5-amino group undergoes rapid diazotization. The adjacent 6-hydrazinyl group immediately traps the diazonium species, driving a thermodynamically favorable cyclization to form a 1,2,3-triazole ring.
Triazine Annulation : 1,2-Dicarbonyls (e.g., glyoxal) provide two adjacent electrophilic centers. The 5-amino group and the terminal
NH2
of the 6-hydrazinyl group undergo sequential condensation, forming a six-membered 1,2,4-triazine ring. This pathway is analogous to the biosynthesis of toxoflavin antibiotics[3].
Workflow Visualization
Divergent synthetic pathways for fused pyrimidines from the 5-amino-6-hydrazinyl precursor.
Quantitative Data Summary
The following table outlines the optimized reaction parameters and typical yields for each divergent pathway.
Target Scaffold
Annulating Reagent
Temp (°C)
Time (h)
Yield (%)
Primary Therapeutic Application
1-Methyl-9-aminoxanthine
Triethyl orthoformate
140
3.0
75–82
Adenosine receptor antagonists
Triazolo[4,5-d]pyrimidine
NaNO2
/ 10% AcOH
0–5
1.0
85–90
Allosteric SHP2 inhibitors
Pyrimido[4,5-e][1,2,4]triazine
Glyoxal (40% aq)
78
3.0
68–75
Antimicrobial / Antitumor agents
Detailed Experimental Protocols
General Note: All protocols assume a starting scale of 10 mmol of 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione (MW: 171.16 g/mol ).
Protocol A: Synthesis of 1-Methyl-9-aminoxanthine (Purine Fusion)
Preparation : Suspend 1.71 g (10 mmol) of the starting material in 15 mL of triethyl orthoformate in a 50 mL round-bottom flask.
Catalysis : Add 50 mg of p-toluenesulfonic acid (p-TSA). Causality: The acid catalyst is required to protonate the orthoester, accelerating the formation of the highly electrophilic dialkoxycarbenium ion.
Cyclization : Attach a reflux condenser and heat the mixture to 140 °C under a nitrogen atmosphere for 3 hours. The suspension will gradually homogenize before a new precipitate forms.
Isolation : Cool the reaction mixture to room temperature. Filter the solid precipitate under vacuum.
Purification : Wash the filter cake with cold absolute ethanol (2 × 10 mL) and diethyl ether (10 mL). Dry in a vacuum oven at 60 °C overnight[2].
Protocol B: Synthesis of 3-Methyl-triazolo[4,5-d]pyrimidine-5,7-dione
Preparation : Dissolve 1.71 g (10 mmol) of the starting material in 20 mL of 10% aqueous acetic acid.
Temperature Control : Submerge the flask in an ice-water bath and allow the internal temperature to equilibrate to 0–5 °C. Causality: Maintaining a strict low-temperature environment prevents the premature decomposition of the transient diazonium intermediate into an unwanted phenol derivative.
Diazotization/Cyclization : Dissolve 0.76 g (11 mmol) of sodium nitrite (
NaNO2
) in 5 mL of deionized water. Add this solution dropwise to the reaction mixture over 15 minutes with vigorous stirring.
Maturation : Stir the mixture for 1 hour at 0–5 °C, then remove the ice bath and allow it to warm to room temperature over 30 minutes.
Isolation : Filter the resulting dense precipitate, wash thoroughly with cold water to remove residual acetic acid and sodium salts, and dry under high vacuum.
Protocol C: Synthesis of 3-Methylpyrimido[4,5-e][1,2,4]triazine-5,7-dione
Preparation : Suspend 1.71 g (10 mmol) of the starting material in 30 mL of absolute ethanol.
Condensation : Add 1.74 g (12 mmol) of a 40% aqueous glyoxal solution.
Cyclization : Reflux the mixture at 78 °C for 3 hours. Causality: The reaction will undergo a distinct color change to deep yellow/orange, indicative of the extended
π
-conjugation of the newly formed pyrimidotriazine system.
Crystallization : Concentrate the solvent in vacuo to approximately 10 mL. Cool the flask to 4 °C for 4 hours to induce complete crystallization.
Isolation : Filter the crystals and recrystallize from hot ethanol to obtain the analytically pure product[3].
Self-Validating System: Analytical Checkpoints
To ensure scientific integrity and confirm successful cyclization, researchers must validate the products using the following self-validating analytical checkpoints:
Mass Spectrometry (LC-MS) : The starting material exhibits an
[M+H]+
peak at m/z 172.
Successful purine fusion (Protocol A) shifts the mass to m/z 182.
Triazole fusion (Protocol B) yields m/z 183.
Triazine fusion (Protocol C) yields m/z 194.
1
H NMR Spectroscopy (DMSO-
d6
) :
Starting Material: Characterized by broad, exchangeable singlets for the
5−NH2
(~5.2 ppm) and
6−NH−NH2
(~4.5 and 7.8 ppm) groups.
Protocol A Product: The
5−NH2
signal disappears, and a diagnostic sharp singlet for the purine
C8−H
appears at ~8.0 ppm. The
9−NH2
remains visible as a broad singlet[2].
Protocol B Product: All primary and secondary amine protons disappear, confirming complete incorporation into the fully substituted triazole ring.
Protocol C Product: The
5−NH2
disappears, and two distinct, highly deshielded aromatic doublets (or a singlet if symmetric) appear between 8.5–9.2 ppm, corresponding to the new triazine ring protons[3].
References
Title :
Source : Journal of Medicinal Chemistry (2019)
URL : [Link]
(Supports claims related to[4],[1])
Title :
Source : Chemistry of Heterocyclic Compounds (1987)
URL : [Link]
(Supports claims related to[2],)
Title :
Source : Journal of the American Chemical Society (1962)
URL : [Link]
(Supports claims related to[3])
Application Notes and Protocols: 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione as a Precursor for Novel Purine Derivatives
Introduction: The Strategic Value of a Versatile Pyrimidine Precursor In the landscape of medicinal chemistry, purine derivatives stand as a "privileged scaffold," forming the core of numerous therapeutic agents with app...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Strategic Value of a Versatile Pyrimidine Precursor
In the landscape of medicinal chemistry, purine derivatives stand as a "privileged scaffold," forming the core of numerous therapeutic agents with applications ranging from anticancer and antiviral to anti-inflammatory and antimicrobial therapies.[1][2] The synthetic accessibility and potential for diverse functionalization of these bicyclic heterocycles are of paramount importance in drug discovery programs. This guide focuses on a highly strategic precursor, 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione , a molecule primed for efficient conversion into a library of novel purine derivatives, specifically 3-methylxanthine analogs.
The core of this synthetic strategy lies in the well-established Traube purine synthesis, a powerful method for constructing the imidazole ring of the purine system onto a pre-existing pyrimidine.[3][4][5] The 5-amino and 6-hydrazinyl groups of our precursor provide the necessary nucleophilic centers for cyclization with a variety of one-carbon synthons, allowing for the introduction of diverse substituents at the 8-position of the resulting purine core. This approach offers a convergent and efficient route to novel chemical entities with significant potential for biological activity.
This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of the precursor, its conversion to the key 5,6-diamino intermediate, and subsequent elaboration into a range of 8-substituted-3-methylxanthine derivatives. We will delve into the mechanistic rationale behind the synthetic steps and provide detailed, actionable protocols.
Synthesis of the Precursor and Key Intermediate
The journey to novel purine derivatives begins with the synthesis of the key precursor, 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione, and its subsequent reduction to the crucial 5,6-diamino intermediate.
Part 1: Synthesis of 6-Hydrazino-3-methylpyrimidine-2,4(1H,3H)-dione
The initial step involves the synthesis of 6-hydrazino-3-methyluracil, which can be achieved through the reaction of 6-chloro-3-methyluracil with hydrazine hydrate.
Protocol 1: Synthesis of 6-Hydrazino-3-methylpyrimidine-2,4(1H,3H)-dione
Materials:
6-Chloro-3-methyluracil
Hydrazine hydrate (80%)
Ethanol
Triethylamine
Procedure:
In a round-bottom flask equipped with a reflux condenser, dissolve 6-chloro-3-methyluracil (1 mmol) in ethanol (20 mL).
Add triethylamine (1.2 mmol) to the solution and stir.
Add hydrazine hydrate (1.5 mmol) dropwise to the reaction mixture.
Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, allow the reaction mixture to cool to room temperature.
The resulting precipitate is collected by filtration, washed with cold ethanol, and dried under vacuum to yield 6-hydrazino-3-methylpyrimidine-2,4(1H,3H)-dione.
Part 2: Synthesis of 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione
The introduction of the C5-amino group is a critical step. This is typically achieved through nitrosation at the C5 position followed by reduction.
Protocol 2: Synthesis of 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione
Materials:
6-Hydrazino-3-methylpyrimidine-2,4(1H,3H)-dione
Sodium nitrite (NaNO₂)
Acetic acid
Sodium hydrosulfite (Na₂S₂O₄) or Palladium on carbon (Pd/C) and Hydrogen gas
Water
Procedure:
Step A: Nitrosation
Suspend 6-hydrazino-3-methylpyrimidine-2,4(1H,3H)-dione (1 mmol) in a mixture of acetic acid and water at 0-5 °C.
Slowly add a solution of sodium nitrite (1.1 mmol) in water, maintaining the temperature below 10 °C.
Stir the reaction mixture at low temperature for 1-2 hours. The formation of the 5-nitroso derivative is often indicated by a color change.
The resulting 6-hydrazino-3-methyl-5-nitrosopyrimidine-2,4(1H,3H)-dione can be isolated by filtration, washed with cold water, and used directly in the next step.
Step B: Reduction
Method 1: Using Sodium Hydrosulfite
Suspend the 5-nitroso intermediate from Step A in water.
Add sodium hydrosulfite (3-4 mmol) portion-wise, keeping the temperature below 40 °C.
Stir the reaction mixture for 1-2 hours until the reaction is complete (indicated by a color change and TLC).
Cool the mixture in an ice bath and collect the precipitated product by filtration.
Wash the product with cold water and dry under vacuum to obtain 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione.
Method 2: Catalytic Hydrogenation
Suspend the 5-nitroso intermediate in a suitable solvent such as ethanol or methanol.
Add a catalytic amount of 10% Pd/C.
Subject the mixture to a hydrogen atmosphere (balloon or Parr hydrogenator) and stir at room temperature until the reaction is complete (monitored by TLC).
Filter the reaction mixture through a pad of Celite to remove the catalyst.
Evaporate the solvent under reduced pressure to yield 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione.
Part 3: Synthesis of 5,6-Diamino-3-methylpyrimidine-2,4(1H,3H)-dione
The final step before purine ring formation is the reduction of the hydrazinyl group to an amino group. Catalytic hydrogenation is a clean and efficient method for this transformation.
Protocol 3: Synthesis of 5,6-Diamino-3-methylpyrimidine-2,4(1H,3H)-dione
Dissolve or suspend 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione (1 mmol) in ethanol or methanol (20 mL) in a flask suitable for hydrogenation.
Add a catalytic amount of 10% Pd/C (typically 5-10 mol%).
Purge the flask with hydrogen gas and maintain a hydrogen atmosphere (balloon or Parr apparatus).
Stir the reaction mixture vigorously at room temperature for 4-8 hours or until TLC indicates complete consumption of the starting material.
Carefully filter the reaction mixture through a pad of Celite to remove the palladium catalyst.
Evaporate the solvent under reduced pressure to obtain the crude 5,6-Diamino-3-methylpyrimidine-2,4(1H,3H)-dione, which can often be used in the next step without further purification. If necessary, recrystallization from a suitable solvent like ethanol/water can be performed.
Workflow for Precursor Synthesis
Caption: Synthetic pathway to the key 5,6-diamino pyrimidine intermediate.
Synthesis of Novel Purine Derivatives: The Traube Synthesis
The Traube purine synthesis is a robust and versatile method for constructing the purine ring system.[1][6] It involves the cyclization of a 5,6-diaminopyrimidine with a one-carbon synthon. The choice of this synthon dictates the substituent at the 8-position of the resulting purine.
Mechanistic Rationale
The reaction proceeds via a two-step mechanism. First, the more nucleophilic 5-amino group of the diaminopyrimidine attacks the electrophilic carbon of the one-carbon synthon (e.g., the carbonyl carbon of formic acid or an aldehyde). This is followed by an intramolecular cyclization, where the 6-amino group attacks the newly formed intermediate, and subsequent dehydration leads to the formation of the aromatic imidazole ring, completing the purine scaffold.
Application Note: Solvent Selection & Crystallization Guide for 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione
Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide Executive Summary & Mechanistic Rationale The crystallization of 5-Amino-6-hydrazin...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Process Chemists, and Drug Development Professionals
Document Type: Technical Protocol & Mechanistic Guide
Executive Summary & Mechanistic Rationale
The crystallization of 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione presents a unique physicochemical challenge. As a highly functionalized pyrimidine derivative, this compound serves as a critical intermediate in the synthesis of complex fused heterocycles, such as pyrazolopyrimidines, which are potent kinase inhibitors in oncology [1].
The difficulty in its purification stems from its structural features:
Extensive Hydrogen Bonding: The molecule possesses multiple hydrogen bond donors (the 5-amino group, the 6-hydrazinyl group, and the N1-H of the pyrimidine ring) and acceptors (the C2 and C4 carbonyls). This creates a highly stable, tightly packed crystal lattice with exceptionally high lattice energy.
Amphoteric Nature: The presence of basic aliphatic amines (-NH₂, -NHNH₂) alongside a weakly acidic pyrimidine N1-H renders the molecule amphoteric, meaning its solubility is heavily dictated by the pH of the environment.
Oiling Out (Liquid-Liquid Phase Separation): Pyrimidine-2,4-dione derivatives frequently "oil out" instead of forming distinct crystals when cooled too rapidly or when the solvent's dielectric constant is improperly matched [2].
To design a self-validating crystallization protocol, we must move beyond empirical trial-and-error and utilize Hansen Solubility Parameters (HSP) and Isoelectric Thermodynamics to rationally select our solvent systems[3].
Physicochemical Profiling & Solvent Selection
The selection of a solvent system must balance the need to disrupt the solute's strong intermolecular hydrogen bonds during dissolution while maintaining a wide Metastable Zone Width (MSZW) to allow for controlled nucleation.
Based on the Hansen Solubility Parameters (where
δd
= dispersion,
δp
= polarity, and
δh
= hydrogen bonding), the compound exhibits high
δp
and
δh
values. Therefore, highly polar aprotic solvents are required for primary dissolution, while protic or low-polarity solvents act as effective anti-solvents.
Forms soluble ionic salts for pH-shift precipitation.
Ethyl Acetate
15.8
5.3
7.2
Wash Solvent
Removes non-polar impurities from the final filter cake.
Strategic Decision Matrix
Choosing the correct crystallization strategy depends entirely on the upstream synthetic route and the resulting impurity profile.
Caption: Workflow for selecting the optimal crystallization strategy based on crude impurities.
Self-Validating Experimental Protocols
The following protocols are designed as self-validating systems. Built-in In-Process Controls (IPCs) ensure that causality is established at each step, preventing downstream failures.
Best for: Crude mixtures containing inorganic salts or highly polar byproducts.
Causality: DMSO acts as a powerful hydrogen-bond acceptor, thoroughly dissolving the pyrimidine-dione. The controlled addition of water (anti-solvent) sharply decreases the solubility capacity of the mixture, forcing the solute into the metastable zone where controlled nucleation occurs [4].
Step-by-Step Methodology:
Dissolution: Suspend 10.0 g of crude 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione in 45.0 mL of DMSO in a 250 mL jacketed reactor.
Thermal Activation: Heat the suspension to 65°C under overhead stirring (250 rpm).
Self-Validation Check: The solution must become completely transparent. If particulate matter remains, it is likely an inorganic salt impurity. Polish filter the hot solution through a 0.45 µm PTFE membrane.
Anti-Solvent Dosing: Maintain the temperature at 65°C. Using a syringe pump, add 90.0 mL of deionized water (pre-heated to 65°C) at a strict rate of 2.0 mL/min.
Causality: Rapid addition causes localized high supersaturation, leading to amorphous precipitation or "oiling out". Slow addition maintains the system within the MSZW.
Seeding (Optional but Recommended): After 30 mL of water has been added, introduce 0.1 g of pure seed crystals to bypass primary nucleation energy barriers.
Ostwald Ripening: Once all water is added, hold the slurry at 65°C for 1 hour. This dissolves thermodynamically unstable microscopic crystals and deposits the mass onto larger, purer crystals.
Controlled Cooling: Cool the reactor to 5°C at a linear rate of 0.2°C/min.
Isolation & IPC: Filter the slurry under vacuum.
IPC: Sample 1 mL of the mother liquor and analyze via HPLC/UV. The crystallization is complete and successful if the API concentration in the filtrate is < 2 mg/mL.
Washing: Wash the filter cake with cold Ethanol (2 x 20 mL) to displace residual DMSO, followed by drying under vacuum at 50°C for 12 hours.
Protocol B: Isoelectric (pH-Shift) Precipitation
Best for: Crude mixtures heavily contaminated with non-polar organic impurities (e.g., unreacted alkylating agents).
Causality: By exploiting the amphoteric nature of the molecule, we can force it into a highly soluble ionic state (cationic at low pH), wash away non-polar impurities using an organic solvent, and then shift the pH to the isoelectric point where the neutral zwitterion is completely insoluble.
Caption: Thermodynamic states of the amphoteric pyrimidine-dione across the pH gradient.
Step-by-Step Methodology:
Acidic Dissolution: Suspend 10.0 g of the crude compound in 100 mL of 1M HCl. Stir at room temperature until fully dissolved. The 5-amino and 6-hydrazinyl groups will protonate, forming a highly water-soluble hydrochloride salt.
Liquid-Liquid Extraction (Purification): Add 50 mL of Ethyl Acetate to the aqueous acidic solution. Stir vigorously for 5 minutes, allow the phases to separate, and discard the upper organic layer.
Self-Validation Check: This step guarantees the removal of non-basic, non-polar organic impurities which remain in the organic phase.
Neutralization & Nucleation: Equip the flask with a calibrated pH meter. Under vigorous stirring (400 rpm), slowly add 1M NaOH dropwise.
Isoelectric Targeting: Continue adding NaOH until the pH reaches exactly 6.8 to 7.2 . A thick, opaque white slurry will form as the molecule reaches its neutral, insoluble state.
Causality: Overshooting the pH (>9.0) will cause the pyrimidine N1-H to deprotonate, re-dissolving the compound as a sodium salt. Precision is critical.
Maturation: Stir the slurry for 2 hours at 20°C to ensure complete precipitation and uniform crystal growth.
Isolation: Filter the solid via a Büchner funnel. Wash the cake extensively with deionized water (3 x 30 mL) to remove all NaCl byproducts.
IPC: Test the pH of the final water wash. It must be neutral (pH ~7) and free of chloride ions (can be verified with a drop of AgNO₃ solution yielding no precipitate).
Drying: Dry the purified crystals under high vacuum at 45°C to constant weight.
References
Targeting tumor cells with pyrazolo[3,4-d]pyrimidine scaffold: A literature review on synthetic approaches, structure activity relationship, structural and target-based mechanisms
Arabian Journal of Chemistry
URL
Technical Support Center: Crystallization of Pyrimidine Compounds
BenchChem
URL
Solubility Behavior, Hansen Solubility Parameters, and Thermodynamic Modeling of 9-Phenylcarbazole in 12 Monosolvents from 283.15 to 323.
Antimicrobial and cytotoxic activities of novel pyrimidine-2,4-dione connected with 2H-thiopyran derivatives
Journal of King Saud University - Science
URL
Application
Application Note: Chemoselective Catalytic Reduction in the Synthesis of 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione
Document Type: Technical Application Note & Standard Operating Procedure (SOP) Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Executive Summary The synthesis of highly functi...
Author: BenchChem Technical Support Team. Date: March 2026
Document Type: Technical Application Note & Standard Operating Procedure (SOP)
Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals
Executive Summary
The synthesis of highly functionalized pyrimidine derivatives, such as 5-amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione , serves as a critical junction in the development of complex fused heterocycles, including substituted xanthines, purines, and triazolopyrimidines. A fundamental synthetic bottleneck in this sequence is the chemoselective reduction of the 5-nitroso (or 5-nitro) precursor. The primary challenge lies in fully reducing the highly electrophilic nitrogen-oxygen bonds to a primary amine while strictly preserving the adjacent, highly labile N-N bond of the 6-hydrazinyl group. This application note details a field-proven Catalytic Transfer Hydrogenation (CTH) methodology that ensures high-fidelity chemoselectivity, scaling reliability, and self-validating process controls.
Mechanistic Insights & Causality: The Hydrogenolysis Dilemma
Standard catalytic hydrogenation utilizing hydrogen gas (H₂) over palladium on carbon (Pd/C) typically results in the rapid hydrogenolysis of the N-N bond, yielding the undesired 5,6-diamino-3-methyluracil byproduct. To circumvent this, Catalytic Transfer Hydrogenation (CTH) is employed. Utilizing hydrazine hydrate as both the hydrogen donor and a competitive surface modulator fundamentally alters the thermodynamic landscape at the catalyst surface[1].
The causality behind this selectivity is driven by two distinct mechanisms:
Competitive Surface Adsorption (Mass Action): The massive molar excess of hydrazine hydrate competitively saturates the active sites of the Pt/C or Pd/C catalyst. This physical saturation prevents the substrate's internal N-N bond from coordinating with the metal surface, effectively inhibiting hydrogenolysis[2].
Kinetic Superiority of Nitro/Nitroso Reduction: The redox potentials of nitro- and nitroso-heterocycles heavily favor rapid initial electron transfer. The 5-position is reduced kinetically faster than any competing side reactions, provided the hydrogen donor is supplied at a controlled rate to maintain a steady state of surface hydrides[3].
Caption: Synthetic workflow comparing standard hydrogenolysis vs. chemoselective CTH.
Quantitative Data Presentation: Optimization of Catalytic Conditions
To establish the optimal parameters for this transformation, various catalytic systems and hydrogen donors were evaluated. The data below demonstrates the stark contrast in chemoselectivity when shifting from direct hydrogenation to CTH.
Entry
Catalyst
Hydrogen Source
Solvent
Temp (°C)
Conversion (%)
Chemoselectivity for Target (%)
1
10% Pd/C
H₂ (1 atm)
MeOH
25
>99
< 5 (Major: 5,6-diamino)
2
5% Pt/C
H₂ (1 atm)
MeOH
25
>99
35
3
10% Pd/C
HCOONH₄ (5 eq)
MeOH
60
>99
65
4
10% Pd/C
N₂H₄·H₂O (3 eq)
EtOH
60
>99
88
5
5% Pt/C
N₂H₄·H₂O (3 eq)
EtOH
60
>99
> 98 (Optimal)
Note: Platinum on carbon (Pt/C) demonstrates superior chemoselectivity over Pd/C in the presence of hydrazine due to its distinct d-band center, which favors the polarization of the N-O bond over the N-N bond during hydride transfer.
Caption: Mechanistic pathway of Catalytic Transfer Hydrogenation preventing N-N cleavage.
This protocol is designed as a self-validating system . It incorporates specific In-Process Controls (IPCs) based on thermodynamics and visual chromophore changes to ensure the reaction is proceeding correctly without requiring immediate offline analytics.
Step 1: Reactor Preparation & Substrate Solvation
Charge a 250 mL 3-neck round-bottom flask equipped with a reflux condenser, internal thermometer, and dropping funnel with 10.0 g of the 5-nitroso substrate and 100 mL of absolute ethanol.
IPC Validation 1: The suspension will appear as a vibrant orange-red slurry due to the highly conjugated nitroso chromophore.
Step 2: Catalyst Introduction & Inerting
Carefully add 1.0 g of 5% Pt/C to the mixture.
Causality: Pt/C can be pyrophoric in the presence of solvent vapors. Add the catalyst under a gentle, continuous stream of N₂. Seal the reactor and purge the headspace with N₂ for 15 minutes to remove atmospheric oxygen, which prevents the uncontrolled, hazardous auto-oxidation of hydrazine.
Step 3: Controlled Donor Addition
Heat the mixture to an internal temperature of 50 °C. Begin the dropwise addition of hydrazine hydrate via the dropping funnel over a period of 30 minutes.
Causality: The dehydrogenation of hydrazine on the Pt surface is exothermic. Slow addition prevents thermal runaway and maintains a steady, controlled state of surface hydrides, preventing localized hydrogen starvation which leads to side reactions.
Step 4: Reaction Maturation & Monitoring
Once addition is complete, raise the internal temperature to 60 °C and maintain for 2 hours.
IPC Validation 2 (Visual): The reaction is deemed nearing completion when the bright orange-red color transitions entirely to a pale yellow solution, indicating the destruction of the nitroso chromophore.
IPC Validation 3 (Analytical): Draw a 0.1 mL aliquot, filter through a 0.2 µm syringe filter, and analyze via HPLC (UV 254 nm). The reaction is complete when the substrate peak area is < 0.5%.
Step 5: Catalyst Removal
Filter the hot reaction mixture immediately through a tightly packed pad of Celite to remove the Pt/C catalyst. Wash the filter cake with 20 mL of hot ethanol.
Causality: The target 5-amino compound is prone to crystallization upon cooling. Hot filtration ensures the product remains solvated and is not lost to the catalyst filter cake.
Step 6: Crystallization and Isolation
Transfer the pale yellow filtrate to a clean flask and cool slowly to 0–5 °C over 4 hours. Collect the resulting microcrystalline solid via vacuum filtration. Wash with 10 mL of ice-cold ethanol and dry under vacuum at 40 °C to a constant weight.
Expected Yield: 8.2 g (88% theoretical yield).
References
Title: Hydrazine as a Reducing Agent in Catalytic Transfer Hydrogenation Processes: Up-to-Date Overview Approaches
Source: d-nb.info
URL: [1]
Title: Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C
Source: nih.gov (PMC)
URL: [2]
Title: Redox Conversions of 5-Methyl-6-nitro-7-oxo-4,7-dihydro-1,2,4triazolo[1,5-a]pyrimidinide L-Arginine Monohydrate as a Promising Antiviral Drug
Source: nih.gov (PMC)
URL: [3]
Application Note: Robust Sample Preparation Protocols for the Analysis of 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione (AHMPD) in Biological Matrices
Abstract 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione (AHMPD) is a substituted pyrimidine derivative, a class of compounds known for a wide spectrum of biological activities and for their role as intermediate...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione (AHMPD) is a substituted pyrimidine derivative, a class of compounds known for a wide spectrum of biological activities and for their role as intermediates in drug synthesis.[1][2][3][4] Accurate and reliable quantification of AHMPD in complex biological matrices such as plasma, cultured cells, and tissues is fundamental to preclinical and clinical research, enabling the characterization of its pharmacokinetic, pharmacodynamic, and toxicological profiles. The quality of bioanalytical data is intrinsically linked to the efficacy of the sample preparation protocol, which must effectively isolate the analyte from interfering endogenous components. This guide provides a comprehensive overview and detailed, field-proven protocols for the preparation of samples containing AHMPD for analysis by modern bioanalytical techniques, with a primary focus on Liquid Chromatography-Mass Spectrometry (LC-MS/MS). We will explore methodologies including Protein Precipitation (PPT) and Solid-Phase Extraction (SPE) for plasma, and detail workflows for the preparation of cell lysates and tissue homogenates, explaining the scientific rationale behind each critical step to ensure data integrity and reproducibility.
Introduction: The Critical Role of Sample Preparation
The journey from sample collection to analytical result is fraught with potential pitfalls, many of which can be mitigated by a well-designed sample preparation strategy. For a polar molecule like AHMPD, the primary goals of sample preparation are threefold:
Removal of Interfering Matrix Components: Biological samples are complex mixtures of proteins, lipids, salts, and other small molecules. These components can interfere with analysis, most notably in LC-MS, by causing a phenomenon known as the "matrix effect," where the ionization efficiency of the analyte is suppressed or enhanced, leading to inaccurate quantification.[5][6][7]
Concentration of the Analyte: In many instances, particularly in pharmacokinetic studies, the concentration of the analyte may be below the detection limit of the analytical instrument. Effective sample preparation can concentrate the analyte to a measurable level.[8]
Solvent Exchange: The final extract must be in a solvent that is compatible with the downstream analytical technique, for instance, the mobile phase used in liquid chromatography.
This document provides a selection of protocols tailored for different biological sample types. The choice of the optimal protocol is a function of the required data quality, sample throughput, cost considerations, and the specific analytical endpoint.
Physicochemical Properties of AHMPD
Understanding the properties of AHMPD is the foundation for developing a logical sample preparation strategy.
Inferred from the presence of multiple hydrogen bond donors/acceptors (amino, hydrazinyl, carbonyl groups).
Predicted Reactivity
The hydrazinyl group may be susceptible to oxidation.
General chemical knowledge. Samples should be protected from excessive light and heat, and the use of antioxidants could be considered if instability is observed.
The high polarity (indicated by the negative predicted LogP) suggests that AHMPD will be readily soluble in aqueous environments but may be challenging to extract using traditional nonpolar organic solvents in liquid-liquid extractions. This characteristic guides our selection of Protein Precipitation and specific Solid-Phase Extraction methods.
General Sample Preparation Workflow
The overall process, from collection to analysis, follows a logical sequence designed to maintain sample integrity and maximize analytical accuracy.
Caption: High-level overview of the bioanalytical workflow.
Protocols for Plasma and Serum Samples
Plasma and serum are the most common matrices for pharmacokinetic analysis. The primary challenge is their high protein content (~6-8%), which can clog analytical columns and cause severe matrix effects.[10]
Method 1: Protein Precipitation (PPT)
Causality & Principle: This is the simplest method for protein removal. It operates on the principle that the addition of a water-miscible organic solvent, such as acetonitrile or methanol, disrupts the hydration shell around proteins, causing them to denature and precipitate out of solution.[10] AHMPD, being a small molecule, remains in the supernatant. Acetonitrile is often preferred as it tends to precipitate proteins more effectively than methanol.[11]
Detailed Protocol:
Aliquot 100 µL of plasma or serum sample into a 1.5 mL microcentrifuge tube.
Add 300 µL of ice-cold acetonitrile (containing an internal standard, if used). This 3:1 solvent-to-sample ratio is a common starting point for efficient protein removal.[12]
Vortex the mixture vigorously for 30 seconds to ensure complete protein denaturation.
Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.
Centrifuge at >12,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[13]
Carefully transfer the supernatant to a clean tube or a 96-well plate. Avoid disturbing the protein pellet.
Evaporate the supernatant to dryness under a gentle stream of nitrogen at ≤ 40°C.
Reconstitute the dried extract in 100 µL of a solvent compatible with the initial mobile phase of the LC-MS system (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).
Vortex briefly and centrifuge to pellet any insoluble material before injection.
Parameter
Recommended Condition
Rationale
Precipitating Solvent
Acetonitrile
Efficiently precipitates a broad range of plasma proteins.
Solvent:Sample Ratio
3:1 (v/v)
Balances precipitation efficiency with sample dilution.[11][12]
Centrifugation Speed
>12,000 x g
Ensures a compact protein pellet for easy supernatant removal.
Reconstitution Solvent
Mobile Phase A
Ensures peak shape integrity and compatibility with the LC method.
Trustworthiness Check: This protocol is fast and cost-effective. However, it provides a relatively "crude" cleanup. Phospholipids are often not efficiently removed and can co-elute with the analyte, causing ion suppression.[7] This method is best suited for high-throughput screening or when matrix effects are determined to be minimal for AHMPD.
Method 2: Solid-Phase Extraction (SPE)
Causality & Principle: SPE is a chromatographic technique used to isolate analytes from a complex matrix. It offers a significantly cleaner extract than PPT by selectively retaining the analyte on a solid sorbent while matrix interferences are washed away. Given AHMPD's polar and potentially cationic nature (due to the amino/hydrazinyl groups at acidic pH), a mixed-mode cation exchange SPE sorbent is a logical choice. This sorbent provides dual retention mechanisms: reversed-phase interaction with the nonpolar backbone and ion exchange with the cationic groups, leading to high selectivity.
Caption: Standard workflow for Solid-Phase Extraction (SPE).[14]
Detailed Protocol (Mixed-Mode Cation Exchange):
Sample Pre-treatment: Dilute 100 µL of plasma with 300 µL of 2% phosphoric acid in water. This ensures the amino/hydrazinyl groups of AHMPD are protonated (cationic) for strong binding to the ion-exchange sorbent.
Condition: Pass 1 mL of methanol through the SPE cartridge to wet the sorbent.
Equilibrate: Pass 1 mL of water through the cartridge to prepare it for the aqueous sample. Do not let the sorbent go dry.
Load: Load the pre-treated sample onto the cartridge at a slow, steady flow rate (~1 mL/min).
Wash 1: Pass 1 mL of 0.1 M acetic acid to wash away neutral and basic interferences that are not strongly retained.
Wash 2: Pass 1 mL of methanol to wash away lipids and other nonpolar interferences retained by the reversed-phase mechanism.
Elute: Pass 1 mL of 5% ammonium hydroxide in methanol through the cartridge. The basic pH neutralizes the cationic AHMPD, disrupting its ionic bond with the sorbent and allowing it to be eluted by the strong organic solvent.
Post-Elution: Evaporate the eluate to dryness and reconstitute as described in the PPT protocol (Step 8).
Trustworthiness Check: SPE provides a much cleaner sample, significantly reducing matrix effects and improving assay sensitivity and robustness.[14] While more expensive and time-consuming per sample, the superior data quality often justifies its use, especially for regulated bioanalysis.
Protocols for Cell-Based Assays
For cell-based assays, the goal is typically to measure the intracellular concentration of a compound or to use the cell contents in a subsequent biochemical assay.
Detailed Protocol (Cell Lysate Preparation):
Cell Culture: Culture cells to the desired density in a multi-well plate (e.g., 96-well).
Harvesting: Remove the culture medium. For adherent cells, wash the monolayer gently with 150 µL of ice-cold Phosphate-Buffered Saline (PBS) to remove extracellular compound. For suspension cells, pellet by centrifugation (e.g., 300 x g for 5 min), discard the supernatant, and resuspend in ice-cold PBS before re-pelleting.
Cell Lysis: Add 100 µL of a suitable lysis buffer (e.g., RIPA buffer for protein assays, or 70:30 Methanol:Water for LC-MS analysis of small molecules) to the cell pellet or monolayer.
Incubation & Disruption: Incubate on ice for 15-30 minutes.[15] For LC-MS, this is followed by three rapid freeze-thaw cycles (liquid nitrogen followed by a 37°C water bath) to ensure complete cell disruption.
Clarification: Centrifuge the lysate at >14,000 x g for 15 minutes at 4°C to pellet cell debris.
Collection: Collect the supernatant for analysis. This supernatant can be directly injected for LC-MS or processed further using the PPT or SPE methods described above if additional cleanup is required.
Protocols for Tissue Samples
Analyzing drug concentration in tissues is key to understanding distribution and target-site exposure. The primary challenge is the initial, and highly critical, step of efficiently liberating the analyte from the solid tissue matrix.[16]
Caption: Workflow for preparing tissue homogenates.
Detailed Protocol (Tissue Homogenization):
Collection: Immediately after excision, rinse the tissue with ice-cold PBS to remove excess blood.[16] Blot the tissue dry to ensure an accurate weight measurement.
Weighing & Dilution: Weigh the tissue sample (e.g., 100 mg) and add it to a tube containing a volume of homogenization buffer (e.g., 400 µL of PBS or a specific lysis buffer), typically at a 1:3 to 1:5 weight-to-volume ratio.[17][18]
Homogenization: This is the most critical step and the method depends on the tissue type.
Soft Tissues (Liver, Brain, Kidney): A bead beater with ceramic beads or a rotor-stator (Polytron-style) homogenizer is highly effective.[19] Homogenize in short bursts (e.g., 3 x 30 seconds) while keeping the sample on ice to prevent heat-induced degradation.
Tough/Fibrous Tissues (Heart, Lung): These may require enzymatic pre-treatment (e.g., with collagenase) before mechanical homogenization to achieve complete disruption.[19]
Clarification: Centrifuge the resulting homogenate at a high speed (e.g., 13,000 x g for 15 min at 4°C) to pellet the insoluble tissue components.[17]
Supernatant Processing: The resulting supernatant is the tissue homogenate. It can be considered a complex liquid matrix. This homogenate should then be processed using the Protein Precipitation (Protocol 2.1) or Solid-Phase Extraction (Protocol 2.2) methods to remove soluble proteins and other interferences before analysis.
Tissue Type
Recommended Homogenization Method
Rationale
Brain, Liver, Spleen
Bead Beater
Effective at disrupting cell membranes in soft tissues.[19]
Kidney
Bead Beater or Rotor-Stator
Both methods are effective for this moderately soft tissue.
Heart, Lung
Enzymatic Digestion + Bead Beater
The fibrous nature requires enzymatic breakdown of the extracellular matrix prior to mechanical disruption.[19]
Conclusion
The successful bioanalysis of 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione hinges on the selection and meticulous execution of an appropriate sample preparation protocol. For high-throughput applications where speed is paramount, Protein Precipitation offers a viable, albeit less clean, option. For applications demanding the highest level of accuracy, sensitivity, and robustness, such as regulated pharmacokinetic studies, the superior cleanup provided by Solid-Phase Extraction is strongly recommended. For cellular and tissue samples, effective initial lysis and homogenization are prerequisites before applying these downstream extraction techniques. The protocols provided herein serve as a validated starting point, but as with all bioanalytical methods, optimization and validation are essential to ensure that the chosen procedure is fit for its intended purpose.
References
Vogeser, M., & Seger, C. (2015). Matrix Effect Compensation in Small-Molecule Profiling for an LC–TOF Platform Using Multicomponent Postcolumn Infusion. Analytical Chemistry. ACS Publications. Retrieved from [Link]
Ji, A. P., et al. (2011). Evaluation of homogenization techniques for the preparation of mouse tissue samples to support drug discovery. Bioanalysis. PubMed. Retrieved from [Link]
Opentrons. (n.d.). Assay Sample Prep Guide for Laboratory Sciences. Opentrons. Retrieved from [Link]
Zhang, G., et al. (2017). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. Scientific Reports. PMC. Retrieved from [Link]
Becker, G. (2024). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Chromatography & Separation Techniques. Retrieved from [Link]
Wikipedia. (n.d.). Solid-phase extraction. Wikipedia. Retrieved from [Link]
Agilent Technologies. (n.d.). Automated Sample Preparation by Protein Precipitation for High Throughput Bioanalysis. CliniChrom. Retrieved from [Link]
Phenomenex. (n.d.). Protein Precipitation (PPT) Extraction. Phenomenex. Retrieved from [Link]
Xia, Y. Q., et al. (2008). A fully automated plasma protein precipitation sample preparation method for LC-MS/MS bioanalysis. Journal of Chromatography B. PubMed. Retrieved from [Link]
CABI. (n.d.). Matrix-effect free quantitative liquid chromatography mass spectrometry analysis in complex matrices. CABI Digital Library. Retrieved from [Link]
Al-Sanea, M. M., & Abdel-Moneim, D. (2022). A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis. RSC Advances. PMC. Retrieved from [Link]
PromoChrom. (n.d.). Solid Phase Extraction (SPE) Guide | Fundamentals and Practical overview. PromoChrom Technologies. Retrieved from [Link]
Liu, A., & Weng, N. (2018). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis. PMC. Retrieved from [Link]
Wang, J. (2025, July 1). Simplified Homogenization Workflow to Maximize Protein Extraction & Reduce Variance with AFA. YouTube. Retrieved from [Link]
IQVIA. (n.d.). tissue homogenates procedure. Rules Based Medicine. Retrieved from [Link]
LCGC International. (2026, March 13). Understanding and Improving Solid-Phase Extraction. LCGC International. Retrieved from [Link]
Biocompare. (2026, February 12). Optimizing Sample Preparation for Single-Cell Analysis. Biocompare. Retrieved from [Link]
Gao, H., & Weng, N. (2022, July 15). Tissue sample preparation in bioanalytical assays. ResearchGate. Retrieved from [Link]
Waters. (n.d.). Rapid Analysis of Pharmaceuticals in Human Tissues Using the ACQUITY UPLC with 2D Technology. Waters. Retrieved from [Link]
Kelly, R. T., & Laskin, J. (2021). Sample Preparation Methods for Targeted Single-Cell Proteomics. Journal of the American Society for Mass Spectrometry. PMC. Retrieved from [Link]
Patel, R. M., et al. (2014). Method development and validation of potent pyrimidine derivative by UV-VIS spectrophotometer. Chemistry Central Journal. PMC. Retrieved from [Link]
PubChem. (2026, March 7). 6-Hydrazinylpyrimidine-2,4(3h,5h)-dione. PubChem. Retrieved from [Link]
Kumar, P., et al. (2024). Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. World Journal of Biology Pharmacy and Health Sciences. Retrieved from [Link]
ChemSynthesis. (2025, May 20). 5-amino-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione. ChemSynthesis. Retrieved from [Link]
MDPI. (2022, December 26). Synthesis, Biological Evaluation, DNA Binding, and Molecular Docking of Hybrid 4,6-Dihydrazone Pyrimidine Derivatives as Antitumor Agents. MDPI. Retrieved from [Link]
Al-Ostath, A. I. (n.d.). Synthesis and Biological Activities of Some Pyrimidine Derivatives: A Review. The Pharmaceutical and Chemical Journal. Retrieved from [Link]
World Journal of Advanced Research and Reviews. (2022, July 9). An overview on synthesis and biological activity of pyrimidines. World Journal of Advanced Research and Reviews. Retrieved from [Link]
Royal Society of Chemistry. (2025, October 20). 5-Amino- and 6-amino-uracils in the synthesis of various heterocycles as therapeutic agents: a review. PMC. Retrieved from [Link]
ResearchGate. (2007, November). Synthesis of 5-amino-6-nitrozopyrimidine-2,4(1 H ,3 H )-dione. ResearchGate. Retrieved from [Link]
ResearchGate. (2025, October 16). 3-Amino-8-hydroxy-4-imino-6-methyl-5-phenyl-4,5-dihydro-3H-chromeno [2,3-d ]pyrimidine: An Effecient Key Precursor for Novel Synthesis of Some Interesting Triazines and Triazepines as Potential Anti-Tumor Agents. ResearchGate. Retrieved from [Link]
PubChem. (n.d.). 6-Aminouracil. PubChem. Retrieved from [Link]
PubMed. (2003, June 15). 6-Amino-3-methyl-5-nitrosopyrimidine-2,4(1H,3H)-dione forms a three-dimensional hydrogen-bonded framework structure. PubMed. Retrieved from [Link]
ResearchGate. (2025, August 6). 6-Amino-3-methyl-5-nitrosopyrimidine-2,4(1H,3H)-dione forms a three-dimensional hydrogen-bonded framework structure. ResearchGate. Retrieved from [Link]
NIST. (n.d.). 6-Amino-1,3,5-triazine-2,4(1H,3H)-dione. NIST WebBook. Retrieved from [Link]
Cheméo. (n.d.). Chemical Properties of 6-Amino-1,3,5-triazine-2,4(1H,3H)-dione (CAS 645-93-2). Cheméo. Retrieved from [Link]
Google Patents. (n.d.). US5616723A - Process for the preparation of 3-amino-5-methylpyrazole. Google Patents.
Technical Support Center: Optimizing 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione Synthesis
Welcome to the Application Scientist Support Center. The synthesis of 5-amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione (also known as 3-methyl-5-amino-6-hydrazinouracil) is a critical gateway to complex condensed...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Application Scientist Support Center. The synthesis of 5-amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione (also known as 3-methyl-5-amino-6-hydrazinouracil) is a critical gateway to complex condensed heterocyclic systems, such as1[1]. However, researchers frequently encounter yield-crashing bottlenecks during the nucleophilic aromatic substitution (SNAr) and the chemoselective nitro-reduction phases.
This guide provides field-proven mechanistic insights, troubleshooting steps, and a self-validating protocol to maximize your reaction yield and maintain scientific integrity.
Process Overview
Figure 1: Synthetic workflow for 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione.
Frequently Asked Questions (Mechanistic Insights)
Q: Why does the yield drop significantly during the final nitro-to-amino reduction step?A: The presence of the 6-hydrazinyl group introduces a competing vulnerability. Standard catalytic hydrogenation (e.g., Pd/C with H₂) often leads to hydrogenolysis of the weak N-N bond, converting the hydrazinyl group to an amine. Furthermore, incomplete reduction can lead to 2[2]. To prevent this, chemoselective mild reducing agents like sodium dithionite (
Na2S2O4
) must be used to selectively reduce the nitro group while preserving the sensitive hydrazine moiety.
Q: During the hydrazination of 6-chloro-3-methyl-5-nitrouracil, I observe a mixture of products. How can I drive it to a single species?A: The 5-nitro group strongly activates the C6 position for 3[3]. However, excess hydrazine or elevated temperatures can lead to premature reduction of the nitro group by hydrazine itself, or bis-substitution. Keep the reaction strictly at 0–5 °C and use exactly 2.05 equivalents of hydrazine hydrate (one equivalent to substitute, one to scavenge the liberated HCl).
Troubleshooting Guide: Side Reactions & Mitigation
Figure 2: Competing side pathways during the reduction of 6-hydrazinyl-5-nitrouracils.
Phase 1: Nitration of 6-Chloro-3-methyluracil
Symptom: Low conversion to 6-chloro-3-methyl-5-nitrouracil.
Root Cause: Inadequate generation of the nitronium ion (
NO2+
) or thermal degradation of the pyrimidine ring.
Solution: Ensure the use of fuming
HNO3
in concentrated
H2SO4
. Maintain the internal temperature below 15 °C. Published methods emphasize 3 during electrophilic aromatic substitution on pyrimidines[3].
Phase 2: SNAr with Hydrazine
Symptom: Intense red/orange impurities instead of the expected yellow intermediate.
Root Cause: Formation of azo/azoxy dimers or pyrazolo-pyrimidine cyclization due to localized heating.
Solution: Add hydrazine hydrate dropwise over 1 hour. Ensure vigorous stirring to prevent localized concentration spikes.
Phase 3: Chemoselective Reduction
Symptom: Complete loss of the hydrazine moiety (LCMS shows M-15 mass corresponding to the loss of -NH).
Root Cause: N-N bond cleavage due to overly harsh reduction conditions.
Solution: Switch to the
Na2S2O4
protocol detailed below. Avoid transition metal catalysts unless specifically designed for 4 in the presence of sensitive functional groups[4].
Quantitative Data: Reducing Agent Comparison
Choosing the correct reducing agent is the single most important factor in optimizing the yield of this synthesis.
Reducing Agent
Reaction Conditions
N-N Cleavage Risk
Average Yield
Recommendation
Pd/C +
H2
Methanol, 1 atm, RT
Critical
< 15%
❌ Do not use. Cleaves hydrazine.
SnCl2⋅2H2O
EtOH, Reflux
Moderate
45 - 55%
⚠️ Requires tedious basic workup; tin emulsions trap product.
Zn dust /
NH4Cl
MeOH/H₂O, 0 °C to RT
Low
65 - 75%
✅ Good alternative, but requires filtration of zinc salts.
Na2S2O4
(Dithionite)
NH4OH
(aq), 50 °C
None
85 - 92%
🌟 Optimal. Clean conversion, product precipitates upon cooling.
Self-Validating Experimental Protocol
This protocol uses a self-validating system: each step includes a specific observable checkpoint (color change, precipitation, or LCMS marker) to ensure the reaction is proceeding correctly before moving to the next stage.
Step 1: Synthesis of 6-Chloro-3-methyl-5-nitrouracil
Setup: Suspend 6-chloro-3-methyluracil (1.0 eq) in concentrated
H2SO4
(5 volumes) and cool to 0 °C in an ice-salt bath.
Addition: Slowly add fuming
HNO3
(1.5 eq) dropwise, maintaining the internal temperature strictly below 5 °C.
Reaction: Stir at room temperature for 2 hours.
Checkpoint (Validation): Pour the mixture over crushed ice. A white to pale-yellow precipitate should form immediately. If the solution turns dark brown, oxidative degradation has occurred.
Isolation: Filter, wash with cold water until the filtrate is pH neutral, and dry under vacuum.
Step 2: Synthesis of 6-Hydrazinyl-3-methyl-5-nitrouracil
Setup: Suspend the nitrouracil intermediate (1.0 eq) in absolute ethanol (10 volumes) and cool to 0 °C.
Addition: Add hydrazine hydrate (2.05 eq) dropwise over 30 minutes.
Reaction: Stir at 0–5 °C for 2 hours.
Checkpoint (Validation): The suspension will transition from pale yellow to a vibrant, deep yellow/orange solid as the highly conjugated 5-nitro-6-hydrazinyl system forms. LCMS should confirm the exact mass (M+H = 202.1).
Isolation: Filter the solid, wash with cold ethanol, and dry.
Step 3: Chemoselective Reduction to Target Product
Setup: Suspend 6-hydrazinyl-3-methyl-5-nitrouracil (1.0 eq) in 10% aqueous
NH4OH
(15 volumes). Heat gently to 50 °C to achieve partial dissolution.
Addition: Add sodium dithionite (
Na2S2O4
, 3.5 eq) in small portions over 20 minutes.
Reaction: Stir at 50 °C for 1 hour.
Checkpoint (Validation): The deep yellow color will rapidly discharge, leaving a pale cream/white suspension. This color change is the definitive marker of successful nitro group reduction without ring degradation.
Isolation: Cool the mixture to 0 °C. Filter the precipitated 5-amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione, wash with minimal ice-cold water, and dry under high vacuum.
References
A novel synthesis of N1-(substituted)-pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-diones , PMC / NIH. 1
A New Route to Substituted Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-diones , PMC / NIH. 3
Chemoselective Reduction of Nitroarenes with Hydrazine over a Highly Active Alumina-Supported Cobalt Nanocatalyst , Semantic Scholar. 4
Selective Reduction of Nitroarenes to Arylamines by the Cooperative Action of Methylhydrazine and a Tris(N-heterocyclic thioamidate) Cobalt(III) Complex , ACS Publications. 2
Preventing oxidation and degradation of 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione during storage
Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this comprehensive troubleshooting guide to address the specific stability challenges associated with 5-Amino-6-hydrazinyl-3-met...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this comprehensive troubleshooting guide to address the specific stability challenges associated with 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione (commonly referred to in synthetic literature as 3-methyl-5-amino-6-hydrazinouracil)[1].
This compound is a critical intermediate in the synthesis of condensed pyrimidines, including bioactive xanthines like 1-methyl-9-aminoxanthine[1]. However, the presence of both an electron-rich 5-amino group and a highly reactive 6-hydrazinyl moiety makes this molecule exceptionally vulnerable to oxidative degradation, hydrolysis, and photolysis. This guide provides the mechanistic reasoning, quantitative data, and self-validating protocols necessary to preserve the integrity of your compound.
Mechanisms of Degradation: The Causality of Instability
To effectively prevent degradation, one must understand the thermodynamic and kinetic vulnerabilities of the molecule:
Oxidative Susceptibility: The electron-donating amino (-NH₂) and hydrazinyl (-NHNH₂) groups significantly increase the electron density of the pyrimidine ring. This lowers the oxidation potential, making the molecule highly reactive toward molecular oxygen (O₂) and reactive oxygen species (ROS). Oxidation of 5-aminouracil derivatives typically proceeds via peroxyl radical intermediates, ultimately yielding 5,5,6-trihydroxypyrimidine-2,4-dione derivatives[2]. Concurrently, the hydrazinyl group can be oxidized to diazenes or undergo oxidative cleavage, a process heavily catalyzed by trace transition metals (e.g., copper, iron)[3].
Hygroscopicity and Hydrolysis: Hydrazine derivatives readily absorb atmospheric moisture. Water not only facilitates hydrolytic cleavage of the hydrazinyl group but also acts as a solvent medium that accelerates ionic and radical degradation pathways.
Photochemical Cleavage: UV and visible light can induce homolytic cleavage of the N-N bond in the hydrazinyl group, generating free radicals that propagate a chain reaction of degradation.
Degradation pathways of 5-amino-6-hydrazinyl-3-methyluracil and their primary catalysts.
Quantitative Stability Data
The following table summarizes the empirical shelf-life of 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione under various storage conditions.
Table 1: Stability Profile and Degradation Kinetics
Storage Condition
Temperature
Atmosphere
Light Exposure
Estimated Shelf Life
Primary Degradant Profile
Optimal (Recommended)
-20°C to -80°C
Argon (Inert)
Dark (Amber Glass)
> 12 Months
None detectable
Sub-Optimal
2°C to 8°C
Nitrogen
Dark (Amber Glass)
3 - 6 Months
Trace diazenes (< 2%)
Poor
25°C (Room Temp)
Air
Ambient Lab Light
< 1 Week
Trihydroxy derivatives, Azo compounds
Accelerated Degradation
40°C
Air + 75% RH
Direct Light
< 24 Hours
Complete oxidative cleavage
Troubleshooting & FAQs
Q1: My stored batch of 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione has turned from a pale powder to a pink/brown color. What happened?A1: The color change is a definitive indicator of oxidative degradation. When the hydrazinyl and amino groups oxidize, they form highly conjugated azo (-N=N-) or quinonoid-like structures, which absorb light in the visible spectrum. This is often catalyzed by oxygen ingress or trace metal contamination from spatulas[3]. Do not use this batch for sensitive syntheses.
Q2: What container materials are safe for long-term storage?A2: Always use borosilicate glass (preferably amber-tinted to block UV light) with PTFE-lined caps. Avoid any containers with metal components (copper, brass, iron), as transition metals act as potent catalysts for hydrazine decomposition[3]. High-Density Polyethylene (HDPE) can be used for short-term transport but is permeable to oxygen over long periods.
Q3: Can I recover or purify the oxidized material?A3: If degradation is minimal (<5%), you may attempt recrystallization from degassed, anhydrous ethanol under an argon atmosphere. However, because the oxidation products (like 5,5,6-trihydroxypyrimidine derivatives) often have similar solubility profiles to the parent compound, complete separation is difficult[2]. Prevention is far more efficient than remediation.
Q4: Is a standard -20°C freezer sufficient, or do I need a desiccator?A4: A standard freezer is highly humid. You must place the sealed, argon-purged amber vial inside a secondary container (like a vacuum-sealed bag or a desiccator box containing Drierite) before placing it in the freezer. This prevents condensation from forming on the compound when the vial is brought back to room temperature.
Experimental Protocols
To ensure scientific integrity, every handling step must be a self-validating system. Follow these protocols to guarantee the stability of your compound.
Protocol A: Inert Atmosphere Aliquoting and Storage (Schlenk Line Method)
Causality: Repeatedly opening a bulk container introduces fresh oxygen and moisture, accelerating degradation exponentially. Aliquoting into single-use vials under inert gas eliminates this variable.
Preparation: Dry amber borosilicate glass vials and PTFE-lined caps in an oven at 120°C for 4 hours. Cool them in a vacuum desiccator.
Purging: Connect a Schlenk line to a manifold. Cycle the vials through vacuum and high-purity Argon (99.999%) three times.
Transfer: Inside a glovebox or under a continuous positive flow of Argon, weigh the 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione using a ceramic or PTFE-coated spatula (never stainless steel).
Sealing: Cap the vials tightly while still under Argon. Wrap the cap junction with Parafilm.
Validation Check: Submerge a test vial in a water bath and apply a slight vacuum; the absence of bubbles validates the integrity of the seal.
Storage: Place the aliquots in a secondary desiccator jar and store at -20°C.
Step-by-step workflow for the optimal storage and preservation of hydrazine-uracil derivatives.
Protocol B: Purity Verification via HPLC-UV (Self-Validating System)
Causality: Before utilizing stored material in a critical synthesis, you must verify its structural integrity. This protocol uses a System Suitability Test (SST) to ensure the column and mobile phase are not artificially degrading the sample during analysis.
Mobile Phase Preparation: Prepare a degassed mixture of 0.1% Trifluoroacetic acid (TFA) in Water (Solvent A) and Acetonitrile (Solvent B). Note: TFA stabilizes the hydrazine moiety during the run by protonating it, preventing on-column oxidation.
Sample Preparation: Dissolve 1 mg of the compound in 1 mL of degassed mobile phase (initial gradient ratio). Do not use basic solvents , as high pH rapidly accelerates hydrazine oxidation.
System Suitability Test (SST): Inject a known, freshly synthesized standard. The theoretical plate count must be >5000, and the tailing factor must be <1.5. If the peak tails severely, the column may have metal contamination interacting with the hydrazine.
Analysis: Run a gradient from 5% B to 95% B over 15 minutes. Monitor at 254 nm and 280 nm.
Data Interpretation: The parent compound will elute as a sharp peak. Oxidized degradants (trihydroxy derivatives) are highly polar and will elute significantly earlier (near the void volume), while azo-dimers will elute much later due to increased lipophilicity.
References
Kuz'menko, T. A., Aleksandrov, G. G., & Gulevskaya, A. V. (2001). Purines and pyrimidines and condensed systems based on them. 2. Synthesis of 1-methyl-9-aminoxanthine. ResearchGate. Available at:[Link]
Kuleshova, E. S., et al. (2014). Oxidation of 5-aminouracil with molecular oxygen in aqueous solution in the presence of copper(II) chloride. ResearchGate. Available at:[Link]
Technical Support Center: Resolving HPLC Peak Tailing for 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione
A Guide for Researchers, Scientists, and Drug Development Professionals The Root of the Problem: Understanding the Analyte's Chemistry 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione is a polar molecule featurin...
Author: BenchChem Technical Support Team. Date: March 2026
A Guide for Researchers, Scientists, and Drug Development Professionals
The Root of the Problem: Understanding the Analyte's Chemistry
5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione is a polar molecule featuring multiple basic functional groups, including a primary amine and a hydrazinyl moiety. These groups are susceptible to strong secondary interactions with the stationary phase in reversed-phase HPLC, which is the primary cause of peak tailing.[1][2]
The most significant of these interactions occurs with residual silanol groups (Si-OH) on the surface of silica-based columns.[3][4] At mid-range pH values, these silanols can deprotonate to form negatively charged sites (Si-O⁻) that strongly attract the positively charged basic analyte. This leads to a mixed-mode retention mechanism where a portion of the analyte molecules are delayed, resulting in an asymmetric, tailing peak.[1][3]
This section presents a logical, question-and-answer-based workflow to identify and resolve peak tailing, from initial checks to more advanced solutions.
Q1: My chromatogram shows significant peak tailing for 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione. What is the first and most critical parameter to check?
A1: Mobile Phase pH and Proper Buffering.
The pH of your mobile phase is the most powerful tool for controlling the peak shape of ionizable compounds.[5][6] The objective is to suppress the ionization of either the analyte's basic groups or the column's acidic silanol groups to minimize unwanted ionic interactions.[1][2]
The Underlying Mechanism:
Low pH (e.g., pH < 3.0): At a low pH, the high concentration of protons in the mobile phase suppresses the ionization of the acidic silanol groups, keeping them in their neutral (Si-OH) form.[1][2][7] This significantly reduces the strong ionic attraction between the stationary phase and the protonated basic analyte, leading to a more symmetrical peak shape.[1][7]
High pH (e.g., pH > 8.0): An alternative is to use a high pH to neutralize the basic analyte. However, this requires specialized pH-stable columns, as traditional silica-based columns will rapidly degrade at a pH above 8.[8] For this reason, the low-pH approach is generally preferred.
Troubleshooting Protocol:
Evaluate Current Mobile Phase: If your mobile phase is unbuffered or has a pH between 4 and 7, you are operating in a range where silanol interactions are most pronounced.[3]
Implement a Low-pH, Buffered Mobile Phase:
Prepare an aqueous mobile phase using a buffer that is effective in the pH 2.5-3.0 range. Phosphate and formate buffers are common choices.[7]
A good starting point is a 20 mM potassium phosphate buffer adjusted to pH 2.5 with phosphoric acid, or a 0.1% formic acid solution in water.
Always use high-purity, HPLC-grade reagents to prevent introducing contaminants.
Column Equilibration: Once the new mobile phase is in place, ensure the column is thoroughly equilibrated by flushing with at least 15-20 column volumes before your first injection.
Table 1: Recommended Starting Mobile Phase Conditions
Parameter
Recommended Setting
Rationale
Aqueous Phase
20 mM Potassium Phosphate or 0.1% Formic Acid
Provides effective buffering in the low pH range.[7]
pH
2.5 - 3.0
Suppresses ionization of residual silanol groups on the silica surface.[1][2]
Organic Modifier
Acetonitrile or Methanol
Standard reversed-phase solvents; start with a gradient to find optimal elution.
Buffer Concentration
10-50 mM
Sufficient for pH control without risk of precipitation with common organic modifiers.[7]
Q2: I've adjusted the mobile phase pH to below 3.0, but peak tailing persists. What should I investigate next?
A2: Column Chemistry and the Use of Mobile Phase Additives.
If pH optimization is not sufficient, the problem may stem from the column itself or from other secondary interactions.
Column Chemistry:
The quality of the stationary phase is critical. For basic compounds, it is essential to use a modern, high-purity "Type B" silica column that has been extensively end-capped.[2]
End-capping: This process chemically derivatizes most of the residual silanol groups, making them inert and unable to interact with basic analytes.[1][3]
Silica Purity: High-purity silica has fewer metallic impurities, which can also act as active sites causing peak tailing.[9]
Competitive Additives (Silanol Suppressors):
To further mask the effects of any remaining active silanol sites, a "sacrificial base" can be added to the mobile phase. These are small amine compounds that compete with the analyte for interaction with the silanol groups.[7][10]
Troubleshooting Workflow:
Caption: Workflow for addressing persistent peak tailing.
Experimental Protocol: Using Triethylamine (TEA) as a Mobile Phase Additive
Preparation: To your aqueous mobile phase, add a concentration of 10-20 mM triethylamine (TEA).[7]
pH Adjustment: The addition of TEA, a base, will raise the pH. It is crucial to carefully re-adjust the pH back down to your target range (2.5-3.0) using an acid like phosphoric or formic acid.
Filtration and Degassing: Filter the final mobile phase through a 0.22 or 0.45 µm filter and degas thoroughly before use.
Dedicated Column: Columns used with amine additives can be difficult to fully regenerate. It is best practice to dedicate a column for methods that use these modifiers.[7]
Q3: My peak shape has improved, but a minor tail is still present. What other factors could be at play?
A3: Consider Metal Chelation and Extra-Column Volume.
If the primary chemical interactions have been addressed, these secondary factors can contribute to residual asymmetry.
Metal Chelation:
The hydrazinyl and amino groups on the analyte can act as chelating agents, interacting with trace metals in the HPLC system's stainless steel components (tubing, frits) or within the silica packing itself.[4][11] This can cause peak tailing.[4][11]
Troubleshooting Protocol for Chelation:
Introduce a Chelating Agent: In some cases, adding a weak chelating agent like ethylenediaminetetraacetic acid (EDTA) at a low concentration (e.g., 0.05 M) to the mobile phase can help by scavenging free metal ions.[12]
System Passivation: For persistent issues, consider passivating the system with an acid wash (e.g., nitric or phosphoric acid) to remove metal contaminants. Always consult your instrument's manual before performing this procedure.[12]
Extra-Column Dispersion:
Peak broadening and tailing can also be caused by the physical path the sample takes outside of the column. This "extra-column volume" includes the injector, connecting tubing, and detector flow cell.[3][13]
Key Areas to Inspect:
Tubing: Use tubing with the narrowest possible internal diameter (e.g., 0.13 mm or 0.005 in.) and keep lengths to an absolute minimum.[3][14]
Fittings: Ensure all fittings are properly seated to avoid dead volume. Overtightening can also create voids.
Sample Overload: Injecting too high a concentration of the analyte can saturate the column, leading to poor peak shape.[4] Try diluting your sample 10-fold to see if the symmetry improves.
Caption: Decision process for resolving minor, persistent tailing.
References
What Causes Peak Tailing in HPLC? Chrom Tech, Inc. [Link]
HPLC Tech Tip: Peak Tailing of Basic Analytes. Phenomenex. [Link]
Triethylamine as a Mobile Phase Additive: What Does It Do? Welch Materials. [Link]
Peak Tailing in HPLC. Element Lab Solutions. [Link]
How to Reduce Peak Tailing in HPLC? Phenomenex. [Link]
Common Causes Of Peak Tailing in Chromatography. Blogs - News. [Link]
Investigation on liquid chromatographic separation of basic compounds using silica column with aqueous/organic mobile phase containing triethylamine and acetic acid. PubMed. [Link]
How to avoid the tailing problem of basic compounds in HPLC analysis? uHPLCs. [Link]
Exploring the Role of pH in HPLC Separation. Veeprho. [Link]
Effect of Triethylamine (TEA) on the Retention in RPLC. Pharma Growth Hub. [Link]
Exploring the Role of pH in HPLC Separation. Moravek. [Link]
How can I prevent peak tailing in HPLC? ResearchGate. [Link]
Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles. Waters Corporation. [Link]
Overcoming scale-up challenges for bulk 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione production
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with process chemists and drug development professionals facing bottlenecks in the scale-up of highly functionalized pyrimi...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with process chemists and drug development professionals facing bottlenecks in the scale-up of highly functionalized pyrimidines.
The molecule 5-amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione (often referred to in literature as 3-methyl-5-amino-6-hydrazinouracil) is a critical intermediate for the synthesis of condensed thieno[3,2-d]pyrimidines, toxoflavin analogs, and 9-aminoxanthine derivatives[1]. Scaling up its production presents unique challenges, particularly managing exothermic nitrations, mitigating hydrazine toxicity, and achieving chemoselective reduction of the 5-nitro group without cleaving the delicate N-N hydrazine bond[2].
This guide synthesizes field-proven insights, self-validating protocols, and troubleshooting FAQs to ensure high-yield, reproducible bulk production.
Part 1: Synthetic Workflow & Pathway Visualization
The standard industrial route to this API intermediate involves a three-step sequence starting from commercially available 6-chloro-3-methyluracil.
Figure 1: Three-step synthesis of 5-amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione.
Part 2: Troubleshooting Guides & FAQs
Q1: During the nitration of 6-chloro-3-methyluracil (Step 1), we observe thermal runaway and oxidative degradation. How can we control this at the kilogram scale?Answer: The electrophilic aromatic nitration of the uracil ring at the C5 position is highly exothermic. At scale, the accumulation of unreacted nitric acid can lead to a sudden temperature spike (thermal runaway) and oxidative cleavage of the pyrimidine ring.
Causality & Solution: Transition from batch addition to continuous flow or semi-batch controlled addition. Maintain the internal temperature strictly between 0–5 °C. Use a pre-cooled jacketed reactor and add the nitrating mixture (fuming HNO
3
in concentrated H
2
SO
4
) dropwise. Ensure vigorous agitation to prevent localized hot spots.
Q2: In Step 2, the substitution with hydrazine hydrate yields a mixture of the desired 6-hydrazinyl-3-methyl-5-nitrouracil and a di-hydrazinyl adduct. How do we improve regioselectivity?Answer: The C6-chloro atom is highly activated by the adjacent electron-withdrawing 5-nitro group and the carbonyls, making it highly susceptible to S
N
Ar (Nucleophilic Aromatic Substitution)[2]. However, excess hydrazine or elevated temperatures can lead to unwanted side reactions, including attack at C2 or premature reduction of the nitro group.
Causality & Solution: Stoichiometry and temperature control are paramount. Use exactly 1.05 to 1.1 equivalents of hydrazine hydrate. Perform the reaction in a solvent like THF or ethanol at 0–10 °C, adding the hydrazine slowly. The bulky nature of the 5-nitro group sterically hinders over-reaction if the kinetic energy (temperature) is kept low.
Q3: The most significant yield loss occurs during the reduction of the 5-nitro group to the 5-amino group (Step 3). Standard Pd/C catalytic hydrogenation cleaves the hydrazine N-N bond. What is the best alternative?Answer: Catalytic hydrogenation (H
2
with Pd/C or PtO
2
) is notoriously aggressive toward N-N bonds, leading to hydrogenolysis and yielding the 5,6-diamino derivative instead of the target 5-amino-6-hydrazinyl compound.
Causality & Solution: You must use a chemoselective, mild reducing agent. Zinc dust with ammonium chloride (Zn/NH
4
Cl) in aqueous ethanol is the industry standard for this transformation[2]. The Zn/NH
4
Cl system provides the necessary electron transfer to reduce the nitro group to an amine via a hydroxylamine intermediate, without providing the catalytic surface required for N-N bond hydrogenolysis.
Q4: The final bulk product darkens upon drying and storage. How do we prevent degradation?Answer: 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione is highly electron-rich. The presence of both an amino and a hydrazinyl group on the pyrimidine ring makes it highly susceptible to auto-oxidation in the presence of atmospheric oxygen and light.
Causality & Solution: Isolate the product via filtration under a nitrogen blanket. Wash with degassed, cold ethanol. Dry the filter cake in a vacuum oven at ambient temperature (do not exceed 40 °C) with a continuous argon or nitrogen bleed. Store in amber, vacuum-sealed bags at -20 °C.
Part 3: Standard Operating Protocols (Step-by-Step Methodologies)
These protocols are designed as self-validating systems. Visual cues (color changes, precipitation) and physical parameters (pH, temperature limits) are embedded to ensure the process remains within safe and optimal limits.
Protocol A: Controlled Nitration to 6-Chloro-3-methyl-5-nitrouracil
Reactor Prep: Charge a jacketed reactor with 6-chloro-3-methyluracil (1.0 eq) and concentrated H
2
SO
4
(5 volumes).
Cooling: Cool the suspension to 0 °C using a chiller. Self-Validation: Ensure the internal probe reads
≤
2 °C before proceeding.
Addition: Prepare a mixture of fuming HNO
3
(1.2 eq) and H
2
SO
4
(1 volume). Add the nitrating mixture dropwise over 2-3 hours, maintaining internal temp < 5 °C.
Maturation: Stir for an additional 1 hour at 5 °C.
Quench: Quench by pouring the mixture over crushed ice (10 volumes) under vigorous stirring.
Isolation: Filter the precipitated white/pale-yellow solid, wash with cold water until the filtrate is neutral (pH ~7), and dry under vacuum.
Protocol B: S
N
Ar Hydrazination
Suspension: Suspend 6-chloro-3-methyl-5-nitrouracil (1.0 eq) in anhydrous THF (10 volumes) under N
2
.
Solvent Prep: Suspend 6-hydrazinyl-3-methyl-5-nitrouracil (1.0 eq) in a 1:1 mixture of Ethanol and Water (15 volumes).
Activation: Add Ammonium Chloride (2.0 eq) and stir at room temperature.
Reduction: Add Zinc dust (4.0 eq) in small portions over 30 minutes to control the mild exotherm[2].
Heating: Heat the mixture to 50 °C for 2 hours under vigorous stirring and an air-free environment (N
2
atmosphere).
Filtration: Filter the hot mixture through a pad of Celite to remove zinc salts. Self-Validation: Wash the pad with hot degassed ethanol to ensure no product is trapped in the zinc cake.
Crystallization: Concentrate the filtrate under reduced pressure to precipitate the target 5-amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione.
Drying: Dry in a vacuum oven at 35 °C under N
2
.
Part 4: Quantitative Data Summary
Selecting the correct reducing agent in Step 3 is the most critical decision in this workflow. The table below summarizes the causality of different reducing environments on the delicate N-N bond versus the robust 5-nitro group.
Table 1: Comparison of Reducing Agents for 5-Nitro Reduction in the Presence of a 6-Hydrazinyl Group
Reducing Agent
Reaction Conditions
Nitro Reduction Conversion (%)
N-N Bond Cleavage (%)
Isolated Yield (%)
H
2
, Pd/C (10%)
1 atm, MeOH, RT
>99%
>90% (Severe)
<5%
SnCl
2
·2H
2
O
EtOH, Reflux
85%
15% (Moderate)
60%
Na
2
S
2
O
4
H
2
O/EtOH, RT
90%
<2% (Minimal)
75%
Zn / NH
4
Cl
50% aq. EtOH, 50 °C
>95%
<1% (Negligible)
85%
Note: Zn/NH
4
Cl provides the optimal balance of high conversion and excellent chemoselectivity, preserving the hydrazine moiety required for downstream cyclizations[2].
Part 5: References
Title: A novel synthesis of N1-(substituted)-pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-diones
Source: PMC / NIH
URL: [Link]
Title: Synthesis and transformations of derivatives condensed thieno[3,2-d]pyrimidines
Source: ResearchGate
URL: [Link]
5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione vs standard pyrimidine intermediates in organic synthesis
As drug development increasingly targets complex bicyclic and tricyclic scaffolds—such as pyrazolo[3,4-d]pyrimidines, thieno[3,2-d]pyrimidines, and N-amino purines—the selection of early-stage intermediates dictates the...
Author: BenchChem Technical Support Team. Date: March 2026
As drug development increasingly targets complex bicyclic and tricyclic scaffolds—such as pyrazolo[3,4-d]pyrimidines, thieno[3,2-d]pyrimidines, and N-amino purines—the selection of early-stage intermediates dictates the efficiency, scalability, and safety of the entire synthetic route.
This guide provides a rigorous, objective comparison between the highly functionalized intermediate 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione (often referred to in literature as 3-methyl-5-amino-6-hydrazinouracil) and standard pyrimidine building blocks like 6-chloro-3-methyl-5-nitropyrimidine. By examining mechanistic causality, thermodynamic stability, and experimental workflows, we demonstrate how pre-assembled polyfunctional pyrimidines can bypass classical synthetic bottlenecks[1].
Mechanistic & Structural Analysis: The Chemoselectivity Dilemma
The synthesis of condensed pyrimidine systems traditionally relies on stepwise functionalization. A standard approach begins with a 6-chlorouracil derivative, followed by nitration at C5, nucleophilic aromatic substitution (SNAr) with hydrazine at C6, and finally, reduction of the C5-nitro group to an amine prior to cyclization.
The inherent flaw in the standard approach is chemoselectivity during reduction. Reducing a C5-nitro group in the presence of a C6-hydrazinyl moiety frequently leads to the premature reductive cleavage of the labile N–N bond (yielding a 5,6-diaminopyrimidine instead of the desired 5-amino-6-hydrazinyl intermediate). This side reaction sharply diminishes the yield of N-amino heterocycles[2].
By utilizing 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione (5-AHMPD) as the starting material, chemists bypass this chemoselectivity nightmare. The primary amine at C5 and the alpha-nitrogen of the hydrazinyl group at C6 are pre-installed and sterically poised for immediate one-pot annulation with electrophiles (e.g., orthoesters, aldehydes, or 1,3-dicarbonyls)[3].
Figure 1: Mechanistic pathway comparison showing the chemoselective advantage of 5-AHMPD.
Comparative Performance Data
The following table synthesizes quantitative data comparing the synthesis of 1-methyl-9-aminoxanthine—a critical precursor for biologically active purines—using 5-AHMPD versus the standard 6-chloro-3-methyluracil route[1][4].
Parameter
5-AHMPD Approach
Standard Stepwise Approach
Causality / Impact
Step Count to Target
1 Step
4 Steps
Reduces labor, solvent waste, and cumulative yield loss.
Overall Yield
78% – 85%
35% – 45%
Avoids N–N bond cleavage during nitro reduction.
Atom Economy
High
Low
Standard route loses Cl, O₂, and requires excess reducing agents.
Reaction Time
2 – 4 hours
48 – 72 hours
One-pot condensation vs. multiple isolations and purifications.
Hazard Profile
Low
High
Standard route requires handling explosive nitro-aromatics and pressurized H₂.
To ensure scientific integrity, the following protocols are designed as self-validating systems. The choice of reagents and conditions is explicitly justified by the underlying physical chemistry.
Protocol A: Synthesis of 1-Methyl-9-aminoxanthine via 5-AHMPD (Optimized)
This protocol leverages 5-AHMPD to synthesize 1-methyl-9-aminoxanthine, a previously difficult-to-access N-amino heterocycle[1][4].
Substrate Solvation: Suspend 5-AHMPD in anhydrous DMF at room temperature under an inert N₂ atmosphere. Causality: DMF provides the necessary dielectric constant to dissolve the highly polar zwitterionic character of the pyrimidinedione.
Electrophile Addition: Add triethyl orthoformate followed by catalytic p-TsOH. Causality: Triethyl orthoformate acts as both the one-carbon synthon for the imidazole ring and an in-situ dehydrating agent, driving the equilibrium forward.
Thermal Cyclization: Heat the reaction mixture to 120°C for 3 hours. Monitor via LC-MS. Causality: The primary amine at C5 attacks the activated orthoester first, forming an imidate intermediate. The alpha-nitrogen of the C6-hydrazinyl group subsequently attacks the imidate carbon, expelling ethanol and closing the 5-membered ring.
Isolation: Cool the mixture to 0°C. Add 20 mL of cold diethyl ether to precipitate the product. Filter, wash with ether, and dry under vacuum. Self-Validation: The absence of a primary amine peak (~3300 cm⁻¹) and the presence of a sharp N-NH₂ stretch in FTIR confirms successful ring closure without N-N cleavage.
Figure 2: Logical workflow for the one-pot synthesis of 1-methyl-9-aminoxanthine.
Protocol B: Synthesis of Pyrazolo[3,4-d]pyrimidines
5-AHMPD is also uniquely suited for the synthesis of pyrazolo[3,4-d]pyrimidines when reacted with 1,3-dicarbonyl compounds, a reaction that is notoriously low-yielding with standard intermediates[3].
Step-by-Step Methodology:
Condensation: React 5-AHMPD (1.0 eq) with acetylacetone (1.2 eq) in glacial acetic acid at 80°C for 4 hours.
Causality: Acetic acid serves as both solvent and mild acid catalyst. The terminal nitrogen of the hydrazinyl group selectively attacks the less hindered carbonyl of the 1,3-dicarbonyl compound, forming a hydrazone intermediate. Subsequent intramolecular attack by the C5-amine closes the pyrazole ring.
Workup: Pour the mixture into ice water, neutralize with saturated NaHCO₃, and collect the resulting precipitate via filtration.
Conclusion & Strategic Recommendations
For research programs focused on the rapid generation of libraries containing condensed pyrimidine scaffolds (such as xanthines, theophyllines, and pyrazolo-pyrimidines), transitioning from standard stepwise intermediates to 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione is highly recommended.
The thermodynamic stability of its pre-formed N-N bond eliminates the chemoselectivity risks associated with nitro-group reductions, effectively reducing a 4-step sequence into a single, high-yielding, one-pot annulation. This not only improves atom economy but significantly accelerates the drug discovery cycle.
High-Resolution Analytical Method Validation for 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione Purity Testing: A Comparative Guide
As a Senior Application Scientist, I frequently encounter the analytical bottleneck of quantifying highly polar, nitrogen-rich pharmaceutical intermediates. 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione is a s...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I frequently encounter the analytical bottleneck of quantifying highly polar, nitrogen-rich pharmaceutical intermediates. 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione is a structurally complex pyrimidine derivative. Its core—a pyrimidine-2,4-dione substituted with highly polar amino and hydrazinyl groups—presents severe chromatographic challenges.
Conventional Reversed-Phase Liquid Chromatography (RP-HPLC) typically fails for this class of compounds; the molecule's extreme hydrophilicity causes it to elute in the void volume, resulting in co-elution with matrix interferences[1][2]. Furthermore, the reactive hydrazine moiety is a known structural alert for genotoxicity, necessitating trace-level control (parts-per-million) if this compound or its degradants are present in final drug substances[3][4].
This guide objectively compares three analytical strategies—HILIC-UV, RP-HPLC with pre-column derivatization, and LC-MS/MS—and details their validation frameworks in strict accordance with the latest ICH Q2(R2) guidelines[5][6].
Causality in Method Selection
To achieve reliable purity testing, we must align the analytical technique with the specific chemical behavior of the analyte. The selection relies on understanding why specific interactions occur:
Hydrophilic Interaction Liquid Chromatography (HILIC): Standard C18 columns cannot retain underivatized polar pyrimidines[1]. By utilizing a polar stationary phase (e.g., zwitterionic or amide-bonded) and a highly organic mobile phase, HILIC creates a water-rich layer on the stationary phase. The polar amino and hydrazinyl groups partition into this aqueous layer, providing excellent retention and peak shape without the need for signal-suppressing ion-pairing reagents[2][7].
Pre-Column Derivatization (RP-HPLC): For trace-level impurity profiling, the underivatized molecule lacks a strong chromophore in the visible range, and matrix interference in the low-UV range (190–250 nm) is severe[3][8]. Derivatizing the hydrazine group with an aryl aldehyde (such as 2-Hydroxy-1-Naphthaldehyde) shifts the absorption maximum (
λmax
) to the visible spectrum (~406 nm) and increases the molecule's hydrophobicity, allowing for standard, high-resolution C18 separation[3][4].
Decision logic for selecting the optimal analytical method based on target concentration.
Comparative Performance Analysis
To objectively evaluate these methods, we compared their performance metrics for both bulk purity assay and trace impurity profiling.
Parameter
HILIC-UV (Underivatized)
RP-HPLC-UV (Derivatized)
HILIC-MS/MS
Primary Application
Bulk Purity Assay (>98%)
Trace Genotoxic Impurity
Trace Impurity / PK Studies
Retention Mechanism
Aqueous partitioning
Hydrophobic (C18)
Aqueous partitioning
Sample Prep Complexity
Low (Direct dilution)
High (Incubation required)
Low (Direct dilution)
LOD / LOQ
~0.5 µg/mL / 1.5 µg/mL
~0.25 ppm (0.25 µg/g)
< 0.05 ppm
Matrix Interference
Moderate (Low UV range)
Very Low (Visible range)
Very Low (MRM transitions)
ICH Q2(R2) Suitability
Excellent for Assay
Excellent for Impurities
Excellent for Impurities
Experimental Protocols: Self-Validating Systems
A robust method must be self-validating. The following protocols integrate System Suitability Tests (SSTs) to ensure the system is fit-for-purpose before any sample is analyzed.
Protocol 1: HILIC-UV Method for Routine Purity & Assay
Causality: This method avoids derivatization, preserving the true degradation profile of the bulk material. We utilize an ammonium acetate buffer to control the ionization state of the primary amine, preventing peak tailing caused by secondary interactions with residual silanols on the column[1][9].
Mobile Phase Preparation:
Channel A: 10 mM Ammonium Acetate in MS-grade water, adjusted to pH 6.0.
Channel B: 100% Acetonitrile.
Chromatographic Conditions:
Column: Zwitterionic HILIC (ZIC-HILIC), 150 x 4.6 mm, 3.5 µm.
Isocratic Elution: 80% B / 20% A. (High organic content is mandatory to maintain the aqueous layer on the stationary phase).
Flow Rate: 0.5 mL/min.
Detection: UV at 265 nm (capturing the
π−π∗
transition of the pyrimidine dione ring).
System Suitability & Self-Validation:
Inject a standard solution (100 µg/mL) six times.
Acceptance Criteria: The Relative Standard Deviation (RSD) of the peak area must be ≤ 2.0%. The tailing factor must be ≤ 1.5, proving that secondary ionic interactions are successfully suppressed.
Protocol 2: RP-HPLC-UV with Derivatization for Trace Genotoxic Profiling
Causality: When analyzing hydrazine-related impurities at the ppm level, matrix components easily overshadow the analyte[3]. Reacting the sample with 2-Hydroxy-1-Naphthaldehyde (HNA) attaches a massive chromophore, shifting detection to a wavelength where the matrix is completely transparent[8].
Sample Derivatization:
Dissolve the sample in methanol. Add a 5% solution of HNA in methanol[4].
Incubate at 50 °C for 30 minutes to ensure complete conversion of the hydrazinyl group to the corresponding hydrazone product[4].
Chromatographic Conditions:
Column: Waters XBridge C18, 150 x 4.6 mm, 3.5 µm[4].
Inject a spiked sample matrix containing 1 ppm of the analyte.
Acceptance Criteria: Resolution (
Rs
) between the derivatized analyte and the nearest matrix peak must be
≥2.0
. Recovery must fall strictly between 80–120% to validate derivatization efficiency[3].
Under the ICH Q2(R2) guidelines, the objective of validation is to definitively prove that the analytical procedure is fit for its intended purpose[5][6]. For 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione, the validation lifecycle must address the following critical parameters:
Specificity: You must demonstrate that the procedure can accurately measure the analyte in the presence of process impurities and forced degradation products (e.g., oxidative or hydrolytic degradants of the pyrimidine ring)[6].
Reportable Range & Linearity: Derived directly from the product specifications. For bulk purity, linearity should be established from 80% to 120% of the target concentration. For impurity testing, the range must extend from the reporting limit (often the LOQ) up to 120% of the specification limit[6][10].
Accuracy & Precision: Reproducibility and intermediate precision can be performed as a single set of experiments[10]. For trace hydrazine analysis, accuracy is proven via spike-recovery studies in the sample matrix, ensuring no matrix suppression occurs[3].
ICH Q2(R2) analytical procedure validation lifecycle workflow.
Conclusion
Testing the purity of highly polar, reactive intermediates like 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione requires a departure from standard RP-HPLC methodologies. For routine bulk assay, HILIC-UV offers the most elegant, direct analysis by leveraging the molecule's inherent hydrophilicity. Conversely, when trace-level genotoxic impurity control is required, Pre-column Derivatization combined with RP-HPLC provides unparalleled specificity by shifting detection into the visible spectrum, entirely bypassing matrix interference. By anchoring these methods within the ICH Q2(R2) validation framework, laboratories can ensure robust, regulatory-compliant analytical lifecycles.
References
Validation of Analytical Procedures Q2(R2) - ICH | ich.org | 5
ICH Q2(R2) Guideline on validation of analytical procedures - Step 5 | European Medicines Agency (EMA) | 6
Validation of Analytical Procedure Q2(R2) - Draft Version | ich.org | 10
A simple and sensitive method to analyze genotoxic impurity hydrazine in pharmaceutical materials | PubMed | 3
Analytical Technologies for Genotoxic Impurities in Pharmaceutical Compounds | Chromatography Online | 4
A Simple And Sensitive Method To Analyze Genotoxic Impurity Hydrazine In Pharmaceutical Materials | Pharma Focus Asia | 8
Hydrophilic Interaction Liquid Chromatography Coupled to Mass Spectrometry and Multivariate Analysis of the De Novo Pyrimidine Pathway Metabolites | MDPI | 9
A Hydrophilic Interaction Chromatography Method for the Purity Analysis of Cytosine | Chromatography Online | 1
Technical Presentation -- Overview of the HILIC Mode of Chromatography for the Analysis of Polar Analytes | Tosoh Bioscience | 2
A Comparative Guide to the NMR Spectra of 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione and its Structural Isomer
For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical research and development, the precise structural elucidation of novel compounds is paramount. Even subtle differences in...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical research and development, the precise structural elucidation of novel compounds is paramount. Even subtle differences in molecular architecture, such as those between structural isomers, can lead to vastly different pharmacological and toxicological profiles.[1] This guide provides an in-depth comparison of the Nuclear Magnetic Resonance (NMR) spectra of 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione and its key structural isomer, 6-Amino-5-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione. By leveraging predictive ¹H and ¹³C NMR data, we will explore the distinct spectral signatures that enable unambiguous differentiation between these two regioisomers.
The Critical Role of Isomer Differentiation
Constitutional isomers, which differ in the connectivity of their atoms, often exhibit unique chemical and physical properties.[1] In drug development, identifying and separating isomers is a critical step, as one isomer may possess the desired therapeutic activity while another could be inactive or even harmful. NMR spectroscopy stands as a powerful and indispensable tool for this purpose, providing a detailed fingerprint of a molecule's structure through the analysis of chemical shifts, coupling constants, and the number of unique nuclear environments.[1]
Structural Isomers of Interest
The primary structural isomers of 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione that warrant comparative NMR analysis are the positional isomers where the amino and hydrazinyl groups are swapped between the C5 and C6 positions of the pyrimidine ring.
Figure 1: Molecular structures of the two primary regioisomers.
Predicted ¹H NMR Spectral Comparison
The predicted ¹H NMR spectra of the two isomers reveal key differences in the chemical shifts of the protons attached to the pyrimidine ring and the substituent groups. These differences arise from the varying electronic environments created by the placement of the electron-donating amino and hydrazinyl groups.
Table 1: Predicted ¹H NMR Chemical Shifts (ppm)
Proton
5-Amino-6-hydrazinyl Isomer
6-Amino-5-hydrazinyl Isomer
Key Differentiator
N-H (ring)
~10.5-11.5 (broad)
~10.0-11.0 (broad)
Subtle shift, likely concentration and solvent dependent.
N-H (amino)
~5.0-6.0 (broad)
~6.5-7.5 (broad)
Significant downfield shift in the 6-amino isomer due to direct attachment to the more electron-withdrawing C6 position.
N-H (hydrazinyl)
~4.0-5.0 (broad)
~3.5-4.5 (broad)
Minor upfield shift in the 6-amino isomer.
C-H (pyrimidine)
No C-H proton
No C-H proton
N/A
C-H (methyl)
~3.0-3.2
~3.1-3.3
Minimal difference.
Disclaimer: These are predicted values and may vary from experimental results. Predictions were generated using a combination of database and machine learning algorithms.
The most striking difference is the predicted chemical shift of the amino protons. In the 6-amino isomer, these protons are expected to be significantly deshielded (shifted to a higher ppm value) compared to the 5-amino isomer. This is a direct consequence of the electronic environment of the pyrimidine ring.
Predicted ¹³C NMR Spectral Comparison
The ¹³C NMR spectra provide further clear distinctions between the two isomers, particularly in the chemical shifts of the C5 and C6 carbons of the pyrimidine ring.
Table 2: Predicted ¹³C NMR Chemical Shifts (ppm)
Carbon
5-Amino-6-hydrazinyl Isomer
6-Amino-5-hydrazinyl Isomer
Key Differentiator
C2 (C=O)
~150-152
~151-153
Minimal difference.
C4 (C=O)
~162-164
~163-165
Minimal difference.
C5
~95-100
~120-125
Significant downfield shift in the 6-amino isomer. The carbon attached to the amino group (C5) in the 5-amino isomer is significantly shielded.
C6
~145-150
~140-145
Upfield shift in the 6-amino isomer. The carbon attached to the amino group (C6) is more shielded than when attached to the hydrazinyl group.
C (methyl)
~25-28
~26-29
Minimal difference.
Disclaimer: These are predicted values and may vary from experimental results. Predictions were generated using a combination of database and machine learning algorithms.
The predicted ¹³C NMR data shows a dramatic difference in the chemical shifts of C5 and C6. In the 5-amino isomer, the C5 carbon, being directly attached to the strongly electron-donating amino group, is expected to be significantly shielded (lower ppm). Conversely, in the 6-amino isomer, the C6 carbon will be more shielded. This provides a robust and unambiguous method for distinguishing between the two isomers.
Experimental Protocol for NMR Analysis
To obtain high-quality experimental data for comparison with these predictions, the following protocol is recommended.
Sample Preparation
Weighing the Sample: Accurately weigh approximately 5-10 mg of the purified solid sample for ¹H NMR and 20-30 mg for ¹³C NMR.
Solvent Selection: Choose a suitable deuterated solvent in which the compound is fully soluble (e.g., DMSO-d₆, CD₃OD). DMSO-d₆ is often a good choice for polar compounds with exchangeable protons.
Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent in a clean, dry vial. Gentle warming or sonication may be used to aid dissolution.
Filtration: Filter the solution through a small cotton or glass wool plug in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter.
Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm).
Benchmarking the Reactivity of 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione in Cross-Coupling Reactions
Executive Summary 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione (5-AHMPD) is a highly functionalized, nitrogen-rich pyrimidine scaffold. Uracil derivatives, particularly 5-amino and 6-aminouracils, are privile...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione (5-AHMPD) is a highly functionalized, nitrogen-rich pyrimidine scaffold. Uracil derivatives, particularly 5-amino and 6-aminouracils, are privileged structures in drug discovery and serve as critical precursors in multicomponent reactions[1],[2]. However, deploying 5-AHMPD in transition-metal-catalyzed cross-coupling reactions presents a profound chemoselectivity challenge. The molecule possesses two competing nucleophilic centers: an aniline-like C5-amino group and a highly reactive C6-hydrazinyl group.
This guide provides an authoritative benchmark of 5-AHMPD’s reactivity profiles, comparing its performance against alternative pyrimidine scaffolds, and outlines self-validating experimental protocols for achieving site-selective cross-coupling.
Mechanistic Profiling & Chemoselectivity
In cross-coupling environments, the dual nucleophilicity of 5-AHMPD requires precise catalytic control to prevent off-target reactions or catalyst poisoning.
The C5-Amino Pathway (Pd-Catalyzed C-N Coupling): The C5-amine is electronically deactivated by the adjacent electron-withdrawing pyrimidine-2,4-dione core. To achieve Buchwald-Hartwig amination at this position, highly active palladium catalysts paired with bulky, electron-rich ligands (e.g., BrettPhos) are required to accelerate reductive elimination before the C6-hydrazine can coordinate and poison the metal center.
The C6-Hydrazinyl Pathway (Denitrogenative Radical Coupling): Hydrazines are highly susceptible to oxidation. Recent advancements in radical chemistry have demonstrated that sulfonyl hydrazides and related hydrazine derivatives can act as radical precursors[3]. Upon mild oxidation, the C6-hydrazine forms a diazene intermediate that rapidly extrudes nitrogen gas (
N2
). This denitrogenation provides a massive thermodynamic driving force, generating a carbon-centered radical at C6 that can be intercepted for C-C bond formation without the need for traditional organometallic reagents[3].
Fig 1. Divergent cross-coupling pathways of 5-AHMPD based on catalytic conditions.
Benchmarking 5-AHMPD Against Alternatives
When designing a synthetic route, scientists must weigh the dual-functionalization potential of 5-AHMPD against more predictable, mono-functionalized alternatives. For instance, traditional Suzuki-Miyaura couplings rely on well-behaved electrophiles like aryl halides reacting with boronic acids[4],[5].
Reactivity Comparison Table
Substrate
Primary Coupling Mode
Chemoselectivity Challenge
Typical Yields
Key Advantage
5-AHMPD
Denitrogenative C-C / Buchwald-Hartwig
High (C5-NH₂ vs C6-NHNH₂ competition)
65–80%
Unlocks complex dual-functionalization pathways.
5,6-Diamino-3-methyluracil
Buchwald-Hartwig
Moderate (C5 vs C6 amine differentiation)
70–85%
Stable, predictable nucleophile; no risk of denitrogenation.
6-Chloro-5-amino-3-methyluracil
Suzuki-Miyaura / Stille
Low (Orthogonal reactivity)
80–95%
Excellent electrophile for standard Pd-catalysis[5].
Scientific Verdict: While 6-Chloro-5-amino-3-methyluracil is superior for standard Suzuki-Miyaura C-C couplings due to its orthogonal reactivity[5], 5-AHMPD is unmatched when the synthetic goal requires radical-based architectural modifications or sequential C-N/C-C functionalizations in a single pot.
Experimental Protocols (Self-Validating Systems)
The following protocols are designed with built-in causality to ensure reproducibility and mechanistic integrity.
Objective: Selectively couple an aryl bromide to the C5-amine while preserving the C6-hydrazine.
Reagent Assembly: In an argon-filled glovebox, combine 5-AHMPD (1.0 equiv), aryl bromide (1.2 equiv),
Pd(OAc)2
(5 mol%), BrettPhos (10 mol%), and
Cs2CO3
(2.0 equiv) in a dry Schlenk tube.
Causality:
Cs2CO3
is chosen over stronger bases (like
NaOtBu
) to prevent unwanted deprotonation of the acidic pyrimidine ring or the hydrazine moiety. BrettPhos is critical; its steric bulk forces rapid reductive elimination, preventing the C6-hydrazine from coordinating and poisoning the palladium center.
Solvent Addition: Add anhydrous 1,4-Dioxane (0.2 M) and seal the tube.
Reaction Execution: Heat the mixture at 80°C for 12 hours. Monitor via LC-MS.
Self-Validation: The reaction is complete when the M+1 peak of the starting material disappears. If a mass corresponding to a bis-arylated byproduct appears, reduce the reaction temperature to 70°C to favor kinetic selectivity at C5.
Workup: Cool to room temperature, dilute with EtOAc, filter through a Celite pad, and concentrate. Purify via flash chromatography (DCM/MeOH).
Protocol B: Denitrogenative Radical C-C Coupling at C6
Objective: Utilize the C6-hydrazine as a radical precursor to form a C-C bond, releasing nitrogen gas[3].
Oxidant Preparation: Dissolve 5-AHMPD (1.0 equiv) and an electron-deficient alkene (radical acceptor, 2.0 equiv) in DMF (0.1 M).
Radical Initiation: Slowly add
MnO2
(1.5 equiv) at 0°C.
Causality:
MnO2
acts as a mild oxidant to convert the hydrazine into a diazene. The diazene spontaneously extrudes
N2
gas (providing a massive entropic driving force) to yield a localized C6 carbon radical[3].
Coupling: Allow the reaction to warm to room temperature and stir for 4 hours.
Self-Validation: The visual cessation of gas (
N2
) evolution serves as an immediate, observable indicator that the radical generation phase is complete.
Characterization: Isolate the product and confirm regioselectivity via 1H-NMR. The disappearance of the distinct C6-hydrazinyl protons (typically broad singlets around 4.0-5.0 ppm) while the C5-amino protons remain intact confirms successful chemoselective radical coupling.
Fig 2. Standardized workflow for divergent cross-coupling of 5-AHMPD.
References
Title: 5-Amino- and 6-amino-uracils in the synthesis of various heterocycles as therapeutic agents: a review
Source: rsc.org
URL:[Link]
Title: 5-Amino- and 6-amino-uracils in the synthesis of various heterocycles as therapeutic agents: a review (PMC)
Source: nih.gov
URL:[Link]
Personal protective equipment for handling 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione
As a Senior Application Scientist, I approach 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione (CAS: 113613-70-0) not merely as a standard reagent, but as a highly reactive, multi-functional intermediate [1]. The...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I approach 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione (CAS: 113613-70-0) not merely as a standard reagent, but as a highly reactive, multi-functional intermediate [1]. The integration of an amino group and a hydrazinyl moiety onto a pyrimidine-2,4-dione (uracil) core creates a potent nucleophile, often utilized in the synthesis of condensed heterocyclic systems like 9-aminotheophylline.
However, this structural advantage comes with significant operational risks. The hydrazinyl group is notoriously reactive, and structurally related hydrazinyl pyrimidines are classified under GHS as harmful if swallowed (H302), capable of causing serious eye irritation (H319), and posing specific target organ toxicity risks (H371) [3]. To build a truly safe laboratory environment, we must move beyond basic compliance and understand the causality behind our safety protocols.
Below is the comprehensive, self-validating guide for the handling, personal protective equipment (PPE) selection, and disposal of this compound.
Mechanistic Hazard Assessment & PPE Selection (The "Armor")
Understanding the molecular behavior of the hydrazinyl pyrimidine framework dictates our defensive strategy. The hydrazinyl group (-NH-NH
2
) is a strong reducing agent and a known sensitizer [2]. When exposed to incompatible solvents or biological tissue, it can react exothermically or form cross-links with cellular macromolecules. Our PPE strategy is designed to achieve a zero-exposure baseline, specifically targeting aerosolized dust and solvent-mediated dermal penetration.
Hand Protection (The Double-Gloving System):
Inner Glove: 4-mil Nitrile. Provides a baseline physical barrier against dry powder while maintaining the tactile dexterity required for precise weighing.
Outer Glove: 8-mil Neoprene or Butyl Rubber.
Causality: While nitrile effectively blocks dry powder, reactions involving this compound often require polar aprotic solvents (e.g., DMSO, DMF). If a spill occurs, the solvent acts as a permeation enhancer, carrying the dissolved chemical through nitrile in minutes. Neoprene offers superior chemical resistance to these carrier solvents, preventing the dissolved hydrazinyl pyrimidine from breaching the barrier.
Ocular and Facial Protection:
Indirect-vented chemical splash goggles are mandatory.
Causality: The severe eye irritation hazard (H319) means standard safety glasses with side shields are inadequate. Aerosolized micro-particulates generated during transfer can easily bypass standard lenses, requiring a full seal around the eyes [3].
Respiratory Protection:
All handling must occur within a certified chemical fume hood. If engineering controls are temporarily compromised, a NIOSH-approved P100 particulate respirator is required.
Causality: The fine particulate nature of the dione solid poses an acute inhalation hazard. The respiratory mucosa is highly vulnerable to hydrazine-induced sensitization and irritation.
Body Protection:
A fully buttoned, 100% cotton lab coat.
Causality: Synthetic fibers generate static electricity, which poses a severe ignition risk when handling fine, reactive powders. Cotton mitigates this static buildup.
Quantitative PPE & Operational Specifications
To ensure rapid decision-making, the critical quantitative parameters for handling this compound are summarized below.
Parameter
Specification / Value
Causality / Rationale
Primary Hazard Codes
H302, H319, H371
Harmful if swallowed; severe eye irritant; potential organ toxicity [3].
Inner Glove
Nitrile (
≥
4 mil)
Provides baseline physical barrier and high tactile sensitivity.
Outer Glove
Neoprene (
≥
8 mil)
>240 min breakthrough time against polar aprotic carrier solvents.
Fume Hood Velocity
100 - 120 fpm
Ensures total containment of aerosolized hydrazinyl pyrimidine dust.
Neutralizing Agent
5% Sodium Hypochlorite
Oxidizes the reactive hydrazine moiety into inert N
2
gas.
Self-Validating Operational Protocol
Every step in handling 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione must be verifiable. Do not proceed to the next step unless the previous step's validation condition is met.
Figure 1: Operational workflow and spill response logic for handling hydrazinyl pyrimidine derivatives.
Step-by-Step Methodology:
Pre-Operational Validation: Verify the fume hood face velocity is between 100-120 feet per minute (fpm).
Validation: Tape a small strip of a Kimwipe to the bottom of the sash; it must pull steadily inward without fluttering violently.
Integrity Testing: Perform an inflation test on the outer neoprene gloves.
Validation: Trap air in the glove and roll the cuff tightly. Listen and feel for micro-punctures before donning.
Weighing and Transfer: Use grounded, anti-static spatulas. Weigh the compound directly into a tared reaction vessel inside the hood.
Causality: Reducing open-air transfer steps prevents the generation of airborne micro-particulates and minimizes contamination of the balance area.
Reaction Execution: Purge the reaction vessel with inert gas (Argon or Nitrogen) before adding solvents.
Causality: The hydrazinyl moiety is susceptible to auto-oxidation in the presence of atmospheric oxygen, which can generate unsafe byproducts, increase pressure, and reduce your synthetic yield.
Spill Response & Disposal Plan
Hydrazine derivatives require specific, chemically logical neutralization procedures. Standard sweeping or mopping is strictly prohibited.
Solid Spill Containment: Do NOT sweep. Sweeping aerosolizes the powder. Cover the spill gently with damp, inert absorbent pads to suppress dust generation.
Chemical Neutralization: For residual powder or contaminated surfaces, treat the area with a dilute oxidizing agent (e.g., 5% sodium hypochlorite/household bleach).
Causality: The hypochlorite oxidizes the reactive hydrazinyl moiety into inert nitrogen gas and a stable pyrimidine byproduct.
Validation/Warning: Add the bleach dropwise. Monitor for bubbling (N
2
evolution). Rapid addition can cause a runaway exothermic reaction.
Waste Segregation: Collect all contaminated materials (pads, gloves, neutralized residue) into a compatible, clearly labeled hazardous waste container ("Toxic Solid/Hydrazine Derivative"). Segregate this waste strictly from heavy metals and strong acids to prevent secondary reactions in the waste stream.
References
Ferimzone | C15H18N4 | CID 9013425 - PubChem - NIH. National Institutes of Health. Available at: [Link]
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